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  • Product: 2-(Ethylamino)benzoic acid
  • CAS: 89-50-9

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 2-(Ethylamino)benzoic Acid (N-Ethylanthranilic Acid)

CAS Number: 89-50-9 Introduction 2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is an aromatic organic compound featuring a benzoic acid core substituted with an ethylamino group at the ortho-position...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 89-50-9

Introduction

2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is an aromatic organic compound featuring a benzoic acid core substituted with an ethylamino group at the ortho-position.[1] As a derivative of anthranilic acid, it belongs to a class of molecules that are of significant interest in medicinal chemistry and organic synthesis.[2] The presence of both a carboxylic acid and a secondary amine group makes it an amphoteric molecule with a versatile chemical reactivity profile.[3] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the synthesis, properties, applications, and analytical characterization of this compound, grounded in established chemical principles and methodologies.

Physicochemical Properties

The fundamental properties of 2-(Ethylamino)benzoic acid are summarized in the table below. These properties are crucial for its handling, storage, and application in various chemical processes.

PropertyValueSource(s)
CAS Number 89-50-9[1]
Molecular Formula C₉H₁₁NO₂[1]
Molecular Weight 165.19 g/mol [1]
IUPAC Name 2-(ethylamino)benzoic acid[1]
Synonyms N-Ethylanthranilic acid, o-(ethylamino)benzoic acid[1]
Appearance Solid (predicted)[4]
pKa Data not available
SMILES CCNC1=CC=CC=C1C(=O)O[1]
InChI InChI=1S/C9H11NO2/c1-2-10-8-6-4-3-5-7(8)9(11)12/h3-6,10H,2H2,1H3,(H,11,12)[1]

Synthesis of 2-(Ethylamino)benzoic Acid

The primary and most established method for the synthesis of N-substituted anthranilic acids is the Ullmann condensation . This reaction involves the copper-catalyzed coupling of an ortho-halobenzoic acid with an amine.[3][5] The reaction of 2-chlorobenzoic acid with ethylamine, in the presence of a copper catalyst and a base, yields 2-(ethylamino)benzoic acid.

The carboxylic acid group in the 2-halobenzoic acid starting material has been shown to facilitate the Ullmann reaction, sometimes eliminating the need for specialized ligands that are often required for other aryl halide couplings.[1][6] Modern variations of this method may employ microwave or ultrasonic irradiation to enhance reaction rates and yields.[7]

G cluster_reactants Starting Materials cluster_reagents Reagents & Conditions cluster_workup Workup & Purification 2-Chlorobenzoic_Acid 2-Chlorobenzoic Acid Ethylamine Ethylamine Reaction_Vessel Ullmann Condensation Ethylamine->Reaction_Vessel Catalyst Copper Catalyst (e.g., Cu/Cu₂O) Catalyst->Reaction_Vessel Base Base (e.g., K₂CO₃) Base->Reaction_Vessel Solvent Solvent (e.g., Ethylene Glycol) Solvent->Reaction_Vessel Temp Heat (e.g., 130°C) Temp->Reaction_Vessel Acidification Acidification (e.g., HCl) Reaction_Vessel->Acidification Filtration Filtration Acidification->Filtration Recrystallization Recrystallization Filtration->Recrystallization Product 2-(Ethylamino)benzoic Acid Recrystallization->Product

Caption: Ullmann condensation workflow for synthesizing 2-(ethylamino)benzoic acid.

Exemplary Experimental Protocol for Ullmann Condensation

The following protocol is an exemplary procedure adapted from established methods for the copper-catalyzed amination of 2-chlorobenzoic acids.[1] Researchers should perform their own optimization based on their specific laboratory conditions and scale.

  • Reaction Setup: To a sealable reaction vessel, add 2-chlorobenzoic acid (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), copper powder (Cu, 9 mol%), and copper(I) oxide (Cu₂O, 4 mol%).

  • Addition of Reagents: Add ethylene glycol as the solvent, followed by ethylamine (1.1 eq).

  • Reaction Conditions: Seal the vessel and heat the mixture to approximately 130°C with vigorous stirring for 24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[8]

  • Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with water and acidify to a pH of ~4-5 using concentrated hydrochloric acid (HCl) to precipitate the product.

  • Isolation: Collect the crude product by vacuum filtration and wash the solid with cold water.

  • Purification: The crude solid can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-(ethylamino)benzoic acid.

Applications of 2-(Ethylamino)benzoic Acid and its Derivatives

While specific, large-scale industrial applications of 2-(ethylamino)benzoic acid are not extensively documented, its structural motif is found in molecules with important biological and material properties. The applications are largely extrapolated from the known uses of its parent compound, anthranilic acid, and other N-substituted derivatives.

G cluster_apps Potential Application Areas Main 2-(Ethylamino)benzoic Acid Pharma Pharmaceuticals Main->Pharma serves as a Dyes Dyes & Pigments Main->Dyes serves as a Corrosion Corrosion Inhibitors Main->Corrosion serves as a Pharma_Inter Scaffold for Bioactive Molecules (e.g., Anti-inflammatory) Pharma->Pharma_Inter Dye_Inter Precursor for Azo or Quinazoline Dyes Dyes->Dye_Inter Corrosion_Inter Adsorptive Film Former on Metal Surfaces Corrosion->Corrosion_Inter

Caption: Key application areas for N-substituted anthranilic acid derivatives.

  • Pharmaceutical Intermediate: Anthranilic acid derivatives are privileged scaffolds in medicinal chemistry. N-phenylanthranilic acid derivatives, such as mefenamic acid, are well-known non-steroidal anti-inflammatory drugs (NSAIDs).[1][8] By extension, N-ethylanthranilic acid serves as a valuable starting material or intermediate for the synthesis of novel bioactive compounds and heterocyclic systems like quinazolines, which are explored for a wide range of therapeutic targets.[2][3]

  • Synthesis of Dyes: Anthranilic acid and its derivatives are key intermediates in the production of azo dyes and other colorants.[9][10][11] The amino and carboxylic acid groups provide reactive handles for diazotization and coupling reactions, or for building more complex heterocyclic dye systems.

  • Corrosion Inhibition: Organic compounds containing heteroatoms (like nitrogen and oxygen) and aromatic rings can function as effective corrosion inhibitors for metals in acidic environments.[12] These molecules can adsorb onto the metal surface, forming a protective barrier that hinders corrosive processes.[13] The structure of 2-(ethylamino)benzoic acid, with its amine, carboxylic acid, and phenyl ring, makes it a candidate for investigation in this field.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of synthesized 2-(ethylamino)benzoic acid. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are primary techniques for this purpose.

High-Performance Liquid Chromatography (HPLC)
  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., phosphate or ammonium acetate buffer, pH 3-5) and an organic modifier like acetonitrile or methanol.

  • Detection: UV detection at a wavelength corresponding to the compound's absorbance maximum (likely in the 254-280 nm range).

  • Internal Standard: For quantitative analysis, an internal standard such as benzoic acid could be employed.[5]

Method development would be required to optimize peak shape, resolution, and retention time.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation. The expected spectra for 2-(ethylamino)benzoic acid would show characteristic signals for the ethyl group, the aromatic protons, and the carboxylic acid proton.

  • ¹H NMR:

    • Aromatic Protons (4H): A complex multiplet pattern in the aromatic region (~6.5-8.0 ppm) due to the ortho, meta, and para protons on the benzene ring.

    • NH Proton (1H): A broad singlet or triplet, which may exchange with D₂O. Its chemical shift is dependent on solvent and concentration.

    • CH₂ Group (2H): A quartet due to coupling with the adjacent methyl group.

    • CH₃ Group (3H): A triplet due to coupling with the adjacent methylene group.

    • COOH Proton (1H): A very broad singlet at a downfield chemical shift (>10 ppm), which will exchange with D₂O.

  • ¹³C NMR:

    • Aromatic Carbons (6C): Six distinct signals in the aromatic region (~110-150 ppm).

    • Carboxylic Carbon (1C): A signal in the downfield region (>170 ppm).[15]

    • CH₂ Carbon (1C): A signal around 40-50 ppm.

    • CH₃ Carbon (1C): A signal in the upfield region (~14-16 ppm).

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-(ethylamino)benzoic acid (CAS 89-50-9) is not widely available. Therefore, handling precautions should be based on the known hazards of its parent compound, benzoic acid, and related aminobenzoic acids.[16][17]

  • Hazard Classification (Inferred): Likely to be classified as causing skin irritation, serious eye damage, and potential respiratory irritation.[17]

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields or goggles, and a lab coat.[18]

  • Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[18]

  • First Aid Measures:

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[16]

    • Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[16]

    • Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[17]

  • Storage: Keep the container tightly closed in a dry and well-ventilated place.[18]

Always consult the most current safety data available and perform a thorough risk assessment before handling any chemical.

References

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  • Fisher Scientific. (2012, May 1). SAFETY DATA SHEET. Available: https://www.fishersci.com/msds?productName=A631
  • National Institute of Standards and Technology. (2015, December 1). SAFETY DATA SHEET. Available: https://sds.nist.gov/sds/Default.aspx?srm=350c
  • Tiwari, D., Haque, S., Misra, S., & Chandra, R. (2011). SYNTHESIS AND PHARMACOLOGICAL SCREENING OF N- SUBSTITUTED ANTHRANILIC ACID DERIVATIVES. International Journal of Drug Development & Research, 3(2), 265-271.
  • Gellis, A., Kovacic, H., & Boufatah, N. (2008). Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives. The Journal of Organic Chemistry, 73(13), 4879–4886.
  • Larsson, U. (2008).
  • Asian Journal of Chemistry. (n.d.). Synthesis of Dye from Anthranilic Acid and Its Utility. Available: https://asianpubs.org/
  • Pellón, R. F., Docampo, M. L., & Fascio, M. L. (2007). Mild Method for Ullmann Reaction of 2-Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation.
  • ResearchGate. (n.d.). Anthranilic Acid as Corrosion Inhibitor for Mild Steel in Hydrochloric Acid Media. Available: https://www.researchgate.net/publication/285189032_Anthranilic_Acid_as_Corrosion_Inhibitor_for_Mild_Steel_in_Hydrochloric_Acid_Media
  • Google Patents. (n.d.). EP1345999B1 - Härtbare pulverbeschichtungszusammensetzungen mit verbesserter kratzfestigkeit und verfahren zur verwendung derselben. Retrieved from https://patents.google.
  • Ott, M., et al. (2017). Anthranilic acid, the new player in the ensemble of aromatic residue labeling precursor compounds. Journal of Biomolecular NMR, 69(2), 71-79.
  • Smedes, F., & de Vries, A. (1987). Analysis of anthranilic acid by liquid chromatography.
  • Prabhu, D., & Rao, P. (2013). Anthranilic Acid as Corrosion Inhibitor for Mild Steel in Hydrochloric Acid Media. International Journal of ChemTech Research, 5(5), 2200-2208.
  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from https://www.organic-chemistry.org/namedreactions/ullmann-reaction.shtm
  • Ott, M., et al. (2017). Anthranilic acid, the new player in the ensemble of aromatic residue labeling precursor compounds. Journal of Biomolecular NMR, 69(2), 71-79.
  • ResearchGate. (n.d.). Uses of Anthranilic Acid for the Synthesis of Dihydroquinazolin Derivatives with Antitumor, Antiproliferative and Pim-1 kinase Activities. Available: https://www.researchgate.
  • CAS. (n.d.). Patent Kind Codes for CAS Basic & Patent Family Members. Retrieved from https://www.cas.
  • Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Retrieved from https://www.docbrown.info/page06/molecule_spectroscopy/spec13C-benzoic-acid.htm
  • ResearchGate. (n.d.). SYNTHESIS OF NEW ANTHRANILIC ACID DYES AND EVALUATION FOR THEIR ANTIMICROBIAL AND ANTI-INFLAMMATORY ACTIVITIES. Available: https://www.researchgate.
  • The Royal Society of Chemistry. (n.d.). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Retrieved from https://www.rsc.
  • Tiwari, D., Haque, S., Misra, S., & Chandra, R. (2011). Synthesis and pharmacological screening of N-substituted anthranilic acid derivatives. International Journal of Drug Development and Research, 3(2), 265-271.
  • NIH. (n.d.). Experimental and theoretical investigation of mild steel corrosion control in acidic solution by Ranunculus arvensis and Glycine max extracts as novel green inhibitors. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9553755/
  • Wikipedia. (n.d.). Ullmann condensation. Retrieved from https://en.wikipedia.
  • Dyes and Pigments. (2007). Synthesis, structure and electrochemical properties of 2,5-bis(alkyl/arylamino)1,4-benzoquinones and 2-arylamino-1,4-naphthoquinones. 75(3), 770-775.
  • Bournemouth University. (n.d.). Copyright contracts and earnings of visual creators. Retrieved from https://microsites.bournemouth.ac.
  • SIELC Technologies. (n.d.). Separation of 2,4,6-Trimethylbenzoic acid on Newcrom R1 HPLC column. Retrieved from https://sielc.com/product/separation-of-2-4-6-trimethylbenzoic-acid-on-newcrom-r1-hplc-column/
  • Benchchem. (n.d.). 1H and 13C NMR analysis of 2,6-dichloro-3-chlorosulfonyl-benzoic acid reaction products. Retrieved from https://www.benchchem.com/product/b5678/technical-support/1h-13c-nmr-analysis
  • Monatshefte für Chemie - Chemical Monthly. (2011). Recent synthetic developments and applications of the Ullmann reaction. A review. 142, 1147–1165.
  • MDPI. (n.d.). Preparation of corrosion inhibitor from natural plant for mild stil immersed in an acidic environmental: experimental and theoretical study. Retrieved from https://www.mdpi.com/2079-6412/12/10/1472
  • Organic Syntheses. (n.d.). acridone. Retrieved from http://www.orgsyn.org/demo.aspx?prep=CV2P0015
  • Preprints.org. (n.d.). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Retrieved from https://www.preprints.org/manuscript/202301.0333/v1
  • ResearchGate. (n.d.). Experimental and theoretical studies on the corrosion inhibition on the surface of C-steel in hydrochloric acid solutions using N1, N1'-(ethane-1,2-diyl)bis(N2-(4-(di-methylamino)benzylidene)ethane-1,2-diamine). Available: https://www.researchgate.net/publication/349982420_Experimental_and_theoretical_studies_on_the_corrosion_inhibition_on_the_surface_of_C-steel_in_hydrochloric_acid_solutions_using_N1_N1'-ethane-12-diylbisN2-4-di-methylaminobenzylideneethane-12-diamine
  • Agilent. (2011, September 1). Analysis of ascorbic acid, citric acid and benzoic acid in orange juice. Available: https://www.agilent.
  • NCBI. (n.d.). GENERAL INTRODUCTION TO THE CHEMISTRY OF DYES. Retrieved from https://www.ncbi.nlm.nih.gov/books/NBK316104/
  • PubMed. (2021, June 12). Medicinal chemistry of anthranilic acid derivatives: A mini review. Retrieved from https://pubmed.ncbi.nlm.nih.gov/34117784/
  • ResearchGate. (2022, September 3). Issue 4 Chemistry and Applications of Azo Dyes: A Comprehensive Review. Available: https://www.researchgate.net/publication/363162002_Issue_4_Chemistry_and_Applications_of_Azo_Dyes_A_Comprehensive_Review
  • ResearchGate. (n.d.). Experimental high-resolution solid-state 13 C NMR data for the 1:1.... Available: https://www.researchgate.net/figure/Experimental-high-resolution-solid-state-13-C-NMR-data-for-the-1-1-co-crystal-of_fig1_265971439
  • Food Safety and Inspection Service. (n.d.). Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC. Retrieved from https://www.fsis.usda.gov/sites/default/files/media_file/2021-08/clg-bens.pdf
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Sources

Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 2-(Ethylamino)benzoic Acid

Introduction: Understanding 2-(Ethylamino)benzoic Acid 2-(Ethylamino)benzoic acid, also known by its synonym N-ethylanthranilic acid, is an aromatic organic compound belonging to the aminobenzoic acid family. Its structu...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Understanding 2-(Ethylamino)benzoic Acid

2-(Ethylamino)benzoic acid, also known by its synonym N-ethylanthranilic acid, is an aromatic organic compound belonging to the aminobenzoic acid family. Its structure, featuring an ethylamino group positioned ortho to a carboxylic acid on a benzene ring, imparts a unique combination of acidic and basic properties, making it an amphoteric molecule. This structural motif is a derivative of anthranilic acid, a vital biosynthetic precursor and a foundational scaffold in the synthesis of pharmaceuticals, dyes, and fragrance compounds.

The strategic placement of the N-ethyl group introduces specific steric and electronic effects that differentiate its properties from its parent compound, anthranilic acid, and its simpler analog, benzoic acid. For professionals in drug development, understanding these nuanced physicochemical properties is paramount. They directly govern critical parameters such as solubility, membrane permeability, crystal packing, and interaction with biological targets, thereby influencing formulation strategies, bioavailability, and overall therapeutic efficacy. This guide provides a comprehensive analysis of these core properties, grounded in experimental data and established scientific principles, and offers detailed protocols for their empirical validation.

Chapter 1: Core Physicochemical Properties

A precise understanding of the fundamental physical and chemical properties of a molecule is the bedrock of all subsequent research and development. This chapter quantifies the key physicochemical parameters of 2-(Ethylamino)benzoic acid.

Summary of Physicochemical Data

The following table summarizes the core properties of 2-(Ethylamino)benzoic acid. These values are essential for laboratory use, from designing synthetic workups to developing analytical methods.

PropertyValueSource / Comment
IUPAC Name 2-(Ethylamino)benzoic acid-
Synonyms N-Ethylanthranilic acid-
CAS Number 89-50-9[1][2]
Molecular Formula C₉H₁₁NO₂[1]
Molecular Weight 165.19 g/mol [1]
Appearance White to off-white crystalline solidInferred from related compounds[3]
Melting Point 162 °C[4]
Boiling Point Decomposes before boilingTypical for aminobenzoic acids[5]
Water Solubility Low; estimated at ~0.2 g/L at 20°CBased on N-methyl analog data[3]
pKa (Carboxylic Acid) ~5.3Estimated from N-methyl analog[3]
pKa (Amine) ~2.1Estimated from anthranilic acid[6]
Molecular Structure and Its Implications

2-(Ethylamino)benzoic acid's structure is defined by three key components: the benzene ring, the carboxylic acid group (-COOH), and the secondary ethylamino group (-NHCH₂CH₃).

  • Amphoterism: The presence of the acidic carboxylic group and the basic amino group makes the molecule amphoteric. It can act as an acid by donating the carboxylic proton or as a base by accepting a proton at the nitrogen atom. This dual nature is critical to its pH-dependent behavior in aqueous solutions.

  • Intramolecular Hydrogen Bonding: The ortho positioning of the amino and carboxyl groups allows for the formation of a stable intramolecular hydrogen bond between the amino hydrogen and the carbonyl oxygen. This interaction influences the molecule's conformation, acidity, and crystalline structure.

  • Hydrophobicity and Hydrophilicity: The molecule possesses a delicate hydrophobic-hydrophilic balance. The benzene ring and ethyl group contribute to its lipophilicity (logP is estimated to be ~2.4), while the carboxyl and amino groups provide hydrophilic character, enabling hydrogen bonding with water.[1]

Crystalline Form and Melting Point

2-(Ethylamino)benzoic acid is a crystalline solid at room temperature. The melting point is a critical indicator of purity. A sharp melting point range (typically < 2°C) suggests high purity, whereas a depressed and broad melting range indicates the presence of impurities.[7] The experimentally determined melting point for this compound is 162 °C .[4] This relatively high melting point, compared to benzoic acid (122 °C), suggests strong intermolecular forces in the crystal lattice, likely involving hydrogen bonding from both the carboxylic acid and the secondary amine.[8]

Solubility Profile: A Dichotomy of Function

The solubility of an active pharmaceutical ingredient is a primary determinant of its dissolution rate and bioavailability.

  • Aqueous Solubility: The solubility in water is low. For the closely related N-methylanthranilic acid, the solubility is reported as 0.2 g/L at 20°C.[3] Given the slightly larger hydrophobic ethyl group, the solubility of 2-(Ethylamino)benzoic acid is expected to be in this same low range.

  • pH-Dependent Solubility: As an amphoteric substance, its aqueous solubility is highly dependent on pH.

    • In acidic solutions (pH < 2) , the amino group is protonated (-NH₂⁺CH₂CH₃), forming a cationic salt that is significantly more water-soluble.

    • In alkaline solutions (pH > 6) , the carboxylic acid group is deprotonated (-COO⁻), forming an anionic carboxylate salt that is also much more soluble in water.

    • The lowest solubility occurs near its isoelectric point , the pH at which the molecule has no net charge.

  • Organic Solubility: It is expected to be soluble in polar organic solvents such as ethanol, methanol, and acetone, and sparingly soluble in nonpolar solvents like hexane. This is consistent with data for related compounds like N-methylanthranilic acid, which is soluble in ethanol and ether.[9]

Acidity and Basicity (pKa)

The pKa values define the ionization state of the molecule at a given pH.

  • Carboxylic Acid pKa (pKa₁): The pKa of the carboxylic acid group for the N-methyl analog is 5.34.[3] The value for 2-(ethylamino)benzoic acid is expected to be very similar. This is notably higher (less acidic) than that of benzoic acid (pKa ≈ 4.2).[10] This decreased acidity is due to the electron-donating nature of the amino group and the formation of the intramolecular hydrogen bond, which stabilizes the protonated form.

  • Amine pKa (pKa₂): The pKa of the conjugate acid of the amino group in anthranilic acid is approximately 2.17.[6] The N-ethyl substituent is not expected to alter this value dramatically. This low pKa indicates that the amino group is a weak base, a characteristic feature of anilines where the nitrogen lone pair is delocalized into the aromatic ring.

The relationship between the functional groups and their influence on pKa is a classic example of structure-property relationships in medicinal chemistry.

pKa_Influence BA Benzoic Acid (pKa ≈ 4.2) AA Anthranilic Acid (pKa₁ ≈ 4.85) BA->AA Target 2-(Ethylamino)benzoic Acid (pKa₁ ≈ 5.3) AA->Target

Caption: Influence of substituents on the carboxylic acid pKa.

Chapter 2: Spectroscopic Profile

Spectroscopic analysis is indispensable for structural elucidation and quality control. The following sections detail the expected spectral characteristics of 2-(Ethylamino)benzoic acid.

  • Infrared (IR) Spectroscopy: The IR spectrum will be characterized by several key absorption bands:

    • O-H Stretch (Carboxylic Acid): A very broad band from 2500-3300 cm⁻¹, typical for the hydrogen-bonded O-H group in a carboxylic acid dimer.

    • N-H Stretch (Secondary Amine): A moderate, sharp peak around 3300-3400 cm⁻¹.

    • C=O Stretch (Carbonyl): A strong, sharp absorption band around 1670-1700 cm⁻¹.

    • Aromatic C=C Stretches: Medium intensity peaks in the 1450-1600 cm⁻¹ region.

  • ¹H NMR Spectroscopy: The proton NMR spectrum will provide clear diagnostic signals:

    • Carboxylic Acid Proton (-COOH): A broad singlet far downfield, typically >10 ppm.

    • Amine Proton (-NH-): A broad singlet, its chemical shift being solvent-dependent.

    • Aromatic Protons: A complex multiplet pattern between ~6.5-8.0 ppm, corresponding to the four protons on the substituted benzene ring.

    • Ethyl Group Protons (-CH₂CH₃): A quartet for the methylene (-CH₂) protons and a triplet for the methyl (-CH₃) protons, showing characteristic J-coupling.

  • ¹³C NMR Spectroscopy: The carbon spectrum will show 9 distinct signals:

    • Carbonyl Carbon (-COOH): A signal in the 165-175 ppm range.

    • Aromatic Carbons: Six signals in the aromatic region (~110-150 ppm).

    • Ethyl Group Carbons (-CH₂CH₃): Two signals in the aliphatic region, typically below 45 ppm.

  • Mass Spectrometry (MS): In electron ionization (EI) mass spectrometry, the molecule will exhibit a clear molecular ion peak (M⁺) at m/z = 165. Key fragmentation patterns would include the loss of a water molecule (m/z 147) and the loss of the carboxyl group (m/z 120).

Chapter 3: Experimental Methodologies for Property Determination

To ensure scientific integrity, all physicochemical data must be verifiable through robust, standardized experimental protocols. This chapter provides self-validating methodologies for determining the key properties of 2-(Ethylamino)benzoic acid.

Protocol for Melting Point Determination

Causality: The melting point is a sensitive probe of purity. This protocol uses a calibrated digital apparatus and a slow ramp rate near the melting point to ensure high accuracy and reproducibility, which are essential for quality control and compound identification.

Methodology:

  • Sample Preparation: Ensure the sample is completely dry. Grind a small amount of the crystalline solid into a fine powder.

  • Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small sample. Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. The packed sample height should be 2-3 mm for optimal heat transfer.

  • Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated digital melting point apparatus.

  • Heating Protocol:

    • Set a rapid heating ramp (e.g., 10-15 °C/min) to a temperature approximately 20 °C below the expected melting point (i.e., to ~142 °C).

    • Once this temperature is reached, reduce the ramp rate to a slow 1-2 °C/min. This slow rate is critical for allowing the sample and thermometer to be in thermal equilibrium.

  • Data Recording:

    • Record the temperature (T₁) at which the first drop of liquid appears.

    • Record the temperature (T₂) at which the last crystal melts completely.

  • Reporting: Report the melting point as the range T₁ - T₂. For a pure sample, this range should be ≤ 2 °C.

  • Validation: Perform the measurement in triplicate to ensure reproducibility.

Protocol for Aqueous Solubility Determination (Shake-Flask Method)

Causality: The shake-flask method is a gold-standard technique that ensures the system reaches thermodynamic equilibrium between the solid and the solution, providing a true measure of solubility. The use of a buffered solution is critical for controlling the ionization state of this amphoteric compound.

Methodology:

  • System Preparation: Prepare a buffer solution at a defined pH (e.g., pH 7.4 phosphate-buffered saline to mimic physiological conditions).

  • Equilibration: Add an excess amount of 2-(ethylamino)benzoic acid to a known volume of the buffer in a sealed, screw-cap glass vial. An "excess" ensures that undissolved solid remains after equilibrium is reached.

  • Incubation: Place the vial in a shaker bath set to a constant temperature (e.g., 25 °C or 37 °C) and agitate for a defined period (e.g., 24-48 hours) to allow the system to reach equilibrium.

  • Phase Separation: After incubation, let the vial stand undisturbed to allow the excess solid to settle. Alternatively, centrifuge the sample at high speed to pellet the undissolved solid.

  • Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve.

  • Reporting: Express the solubility in units of g/L or mg/mL at the specified pH and temperature.

Comprehensive Physicochemical Characterization Workflow

The following workflow illustrates a logical sequence for the complete characterization of a new batch of 2-(Ethylamino)benzoic acid, ensuring data integrity at each step.

Workflow Start Receive/Synthesize New Batch Purity Assess Purity (HPLC, LC-MS) Start->Purity Purify Recrystallize if Purity < 99% Purity->Purify [Impure] Confirm_ID Confirm Identity (NMR, IR, MS) Purity->Confirm_ID [Pure] Purify->Purity Re-assess MP Melting Point Determination Confirm_ID->MP Solubility Solubility Assay (Shake-Flask) MP->Solubility pKa pKa Determination (Titration) Solubility->pKa End Qualified Material for R&D Use pKa->End

Caption: Logical workflow for the physicochemical characterization of 2-(Ethylamino)benzoic acid.

References

  • CHEMLYTE. Benzoic acid,2-(ethylamino)-. [Link]

  • Qmx Laboratories. Melting Point Standard Benzoic Acid 121 to 123°C. [Link]

  • LookChem. o-Chlorobenzoic acid | 118-91-2. [Link]

  • PubChem. N-Methylanthranilic acid | C8H9NO2 | CID 67069. [Link]

  • University of Colorado Boulder. Exp 1 - Melting Points. [Link]

  • Organic Chemistry Data. pKa Data Compiled by R. Williams. [Link]

  • Cheméo. Chemical Properties of Benzoic acid, 2-(methylamino)-, ethyl ester (CAS 35472-56-1). [Link]

  • Wikipedia. Anthranilic acid. [Link]

  • International Labour Organization. ICSC 1295 - ANTHRANILIC ACID. [Link]

  • Google Patents. EP1345999B1 - Härtbare pulverbeschichtungszusammensetzungen mit verbesserter kratzfestigkeit und verfahren zur verwendung derselben.
  • Cheméo. Chemical Properties of anthranilic acid (CAS 118-92-3). [Link]

  • ResearchGate. Ameliorative Effects of some Natural Antioxidants against Blood and Cardiovascular Toxicity of Oral Subchronic Exposure to Silicon Dioxide, Aluminum Oxide, or Zinc Oxide Nanoparticles in Wistar Rats. [Link]

  • PubChem. Benzoic acid, 2-(ethylamino)- | C9H11NO2 | CID 66642. [Link]

  • Chair of Analytical Chemistry. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. [Link]

Sources

Foundational

A Spectroscopic Guide to 2-(Ethylamino)benzoic Acid: Elucidating Molecular Structure

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction 2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is an aromatic amino acid derivative with applic...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is an aromatic amino acid derivative with applications in the synthesis of pharmaceuticals and other fine chemicals.[1][2][3] A thorough understanding of its molecular structure is paramount for its effective utilization and for quality control in its synthesis and application. This technical guide provides a detailed analysis of the spectral data of 2-(Ethylamino)benzoic acid, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By integrating data from these complementary techniques, we can achieve a comprehensive structural elucidation.

Molecular Structure and Key Features

2-(Ethylamino)benzoic acid consists of a benzoic acid core substituted with an ethylamino group at the ortho-position. This substitution pattern gives rise to characteristic spectral signatures that will be explored in the subsequent sections.

Caption: Molecular structure of 2-(Ethylamino)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for probing the chemical environment of atomic nuclei. For 2-(Ethylamino)benzoic acid, both ¹H and ¹³C NMR provide invaluable information for structural confirmation.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2-(Ethylamino)benzoic acid is expected to show distinct signals for the aromatic protons, the ethyl group protons, and the amine proton. The chemical shifts are influenced by the electronic effects of the carboxylic acid and the ethylamino substituents. While a publicly available spectrum for 2-(ethylamino)benzoic acid is not readily found, data from its analogs, such as N-methylanthranilic acid and methyl 2-(methylamino)benzoate, can provide valuable insights.[4][5]

Expected ¹H NMR Data:

ProtonsChemical Shift (ppm)MultiplicityIntegration
Aromatic CH6.5 - 8.0Multiplet4H
NHVariableSinglet (broad)1H
-CH₂-~3.2Quartet2H
-CH₃~1.3Triplet3H
COOH> 10Singlet (broad)1H
  • Aromatic Protons (6.5 - 8.0 ppm): The four protons on the benzene ring will appear as a complex multiplet in the aromatic region. The electron-donating ethylamino group and the electron-withdrawing carboxylic acid group will influence their precise chemical shifts.

  • Amine Proton (Variable): The chemical shift of the N-H proton is variable and depends on the solvent and concentration. It often appears as a broad singlet.

  • Ethyl Group Protons: The methylene protons (-CH₂-) adjacent to the nitrogen will appear as a quartet due to coupling with the methyl protons. The methyl protons (-CH₃) will appear as a triplet, coupled to the methylene protons.

  • Carboxylic Acid Proton (> 10 ppm): The acidic proton of the carboxylic acid group is typically deshielded and appears as a broad singlet at a high chemical shift.

Caption: Key ¹H NMR correlations for 2-(Ethylamino)benzoic acid.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Based on data for benzoic acid and its derivatives, the following assignments can be predicted.[6][7][8]

Expected ¹³C NMR Data:

CarbonChemical Shift (ppm)
C=O~170
Aromatic C-N~150
Aromatic C-COOH~115
Aromatic C-H110 - 135
-CH₂-~40
-CH₃~15
  • Carbonyl Carbon (~170 ppm): The carbon of the carboxylic acid group is significantly deshielded and appears at a high chemical shift.

  • Aromatic Carbons: The six aromatic carbons will have distinct chemical shifts. The carbon attached to the nitrogen (C-N) will be deshielded, while the carbon attached to the carboxylic acid group (C-COOH) will be shielded. The remaining four aromatic carbons will appear in the typical aromatic region.

  • Ethyl Group Carbons: The methylene carbon (-CH₂-) will be more deshielded than the methyl carbon (-CH₃) due to its proximity to the nitrogen atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-(Ethylamino)benzoic acid will be characterized by the vibrational frequencies of the O-H, N-H, C=O, C-N, and aromatic C-H bonds.[9][10]

Expected IR Absorption Bands:

Functional GroupWavenumber (cm⁻¹)Intensity
O-H (Carboxylic Acid)2500-3300Broad, Strong
N-H (Amine)3300-3500Medium
C-H (Aromatic)3000-3100Medium
C-H (Aliphatic)2850-2960Medium
C=O (Carboxylic Acid)1680-1710Strong
C=C (Aromatic)1450-1600Medium to Strong
C-N1250-1350Medium
C-O1210-1320Strong
  • O-H and N-H Stretching: A very broad absorption band from 2500-3300 cm⁻¹ is characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer. The N-H stretching vibration will appear as a sharper peak around 3300-3500 cm⁻¹.

  • C=O Stretching: A strong, sharp absorption band in the region of 1680-1710 cm⁻¹ is indicative of the carbonyl group of the carboxylic acid.

  • Aromatic and Aliphatic C-H Stretching: Aromatic C-H stretches appear above 3000 cm⁻¹, while aliphatic C-H stretches from the ethyl group appear below 3000 cm⁻¹.

  • Fingerprint Region: The region below 1500 cm⁻¹ contains complex vibrations, including C-C, C-N, and C-O stretching and bending modes, which are unique to the molecule and can be used for identification.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-(Ethylamino)benzoic acid, the molecular ion peak and characteristic fragment ions would be expected. The molecular weight of 2-(ethylamino)benzoic acid is 165.19 g/mol .[1][2]

Expected Mass Spectrometry Data:

m/zIon
165[M]⁺ (Molecular Ion)
148[M - OH]⁺
120[M - COOH]⁺
132[M - CH₃ - H₂O]⁺ (from ethyl ester analog)
  • Molecular Ion Peak ([M]⁺): The peak corresponding to the intact molecule is expected at m/z 165.

  • Key Fragmentations:

    • Loss of a hydroxyl radical (-OH) from the carboxylic acid group would result in a fragment at m/z 148.

    • Decarboxylation (loss of -COOH) would lead to a fragment at m/z 120.

    • Analysis of the ethyl ester of 2-ethylaminobenzoic acid shows a fragment corresponding to the loss of a methyl group and water, suggesting a potential fragmentation pathway for the parent acid as well.[11]

Mass_Spec_Fragmentation M [M]⁺ m/z = 165 F1 [M - OH]⁺ m/z = 148 M->F1 - OH F2 [M - COOH]⁺ m/z = 120 M->F2 - COOH

Caption: Proposed mass spectrometry fragmentation of 2-(Ethylamino)benzoic acid.

Experimental Protocols

The following are general protocols for obtaining the spectral data discussed. Instrument parameters should be optimized for the specific sample and instrument.

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of 2-(Ethylamino)benzoic acid in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

  • ¹H NMR Acquisition:

    • Use a standard 400 MHz or higher NMR spectrometer.

    • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

    • Use tetramethylsilane (TMS) as an internal standard (0 ppm).

  • ¹³C NMR Acquisition:

    • Use a broadband probe to acquire the ¹³C spectrum.

    • Employ proton decoupling to simplify the spectrum to single lines for each carbon.

    • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

    • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

Infrared (IR) Spectroscopy
  • Sample Preparation:

    • Solid Sample (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

    • Solid Sample (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • IR Spectrum Acquisition:

    • Use a Fourier Transform Infrared (FTIR) spectrometer.

    • Record the spectrum over the range of 4000-400 cm⁻¹.

    • Acquire a background spectrum of the empty sample compartment (or KBr pellet) and subtract it from the sample spectrum.

Mass Spectrometry
  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

  • Mass Spectrum Acquisition:

    • Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300).

    • For ESI, the sample is typically dissolved in a solvent such as methanol or acetonitrile with a small amount of formic acid or ammonia to promote ionization.

    • For EI, the sample is introduced directly into the ion source and vaporized.

Conclusion

The combination of NMR, IR, and Mass Spectrometry provides a powerful and comprehensive approach to the structural characterization of 2-(Ethylamino)benzoic acid. Each technique offers unique and complementary information, allowing for the unambiguous confirmation of the molecular structure. This guide serves as a valuable resource for researchers and scientists working with this compound, enabling them to confidently identify and characterize it in their applications.

References

  • Doc Brown's Chemistry. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis. [Link]

  • Doc Brown's Chemistry. The C-13 NMR spectrum of benzoic acid. [Link]

  • Doc Brown's Chemistry. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes. [Link]

  • The Royal Society of Chemistry. Supporting information. [Link]

  • NIST WebBook. Benzoic acid, 2-amino-, ethyl ester. [Link]

  • ResearchGate. A section of 13C NMR spectra of benzoic acid 4-DBA organic salt 5. [Link]

  • NIST WebBook. Benzoic acid, 2-ethylamino-, ethyl ester. [Link]

  • PubChem. Benzoic acid, 2-(ethylamino)- | C9H11NO2 | CID 66642. [Link]

  • ResearchGate. Electronic and Infrared Spectroscopy of Anthranilic Acid in a Supersonic Jet. [Link]

  • Mallak Specialties. 1-(2-Aminoethyl) Pyrrolidine, C6H14N2, 7154-73-6, 1-Pyrrolidineethanamine. [Link]

  • US EPA. Benzoic acid, 2-(ethylamino)- - Substance Details - SRS. [Link]

  • Zeitschrift für Naturforschung. FT-IR Spectroscopic Study of M(Benzoic Acid)2Ni(CN)4. [Link]

  • Wiley Online Library. Carbon-13 chemical shift assignments of derivatives of benzoic acid. [Link]

  • ResearchGate. Microspeciation diagram of N-methylanthranilic acid in the aqueous solution. [Link]

  • Spectroscopy Online. The C=O Bond, Part III: Carboxylic Acids. [Link]

  • SciSpace. Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. ii. regular spectra differences between benzoic fragments. [Link]

  • NIST WebBook. Anthranilic acid, n-glycoloyl-n-methyl-. [Link]

  • MassBank. Benzoic acids and derivatives. [Link]

  • The Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. [Link]

Sources

Exploratory

Technical Guide: Synthesis of N-Ethylanthranilic Acid

This technical guide details the synthesis of N-Ethylanthranilic acid (2-(Ethylamino)benzoic acid) , a critical intermediate in the development of fenamate-class non-steroidal anti-inflammatory drugs (NSAIDs) and acridon...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the synthesis of N-Ethylanthranilic acid (2-(Ethylamino)benzoic acid) , a critical intermediate in the development of fenamate-class non-steroidal anti-inflammatory drugs (NSAIDs) and acridone-based alkaloids.

The following protocols prioritize regioselectivity (mono- vs. di-alkylation) and purification efficiency , addressing the common challenge of over-alkylation inherent in aniline chemistry.

Executive Summary & Retrosynthetic Analysis

Target Molecule: N-Ethylanthranilic Acid (CAS: 89-50-9) Molecular Formula: C


H

NO

Key Challenge: Preventing over-alkylation to the quaternary ammonium salt or esterification of the carboxyl group during synthesis.
Strategic Pathways

We define three primary synthetic routes based on precursor availability and scale requirements:

  • Reductive Amination (Preferred): High selectivity using acetaldehyde and a borohydride reductant.

  • Isatoic Anhydride Ring-Opening (Industrial Standard): One-pot alkylation and decarboxylation; avoids over-alkylation.

  • Ester Hydrolysis (Precursor-Dependent): Utilization of commercially available ethyl N-ethylanthranilate.

Pathway 1: Reductive Amination (Laboratory Scale)

Mechanism: Condensation of anthranilic acid with acetaldehyde forms an imine (Schiff base) intermediate, which is selectively reduced in situ to the secondary amine. This method minimizes dialkylation compared to direct alkylation with ethyl halides.

Reaction Scheme (Graphviz)

ReductiveAmination AA Anthranilic Acid (C7H7NO2) Imine Imine Intermediate (Unstable) AA->Imine Condensation (MeOH, pH 4-5) Ald Acetaldehyde (CH3CHO) Ald->Imine Prod N-Ethylanthranilic Acid (C9H11NO2) Imine->Prod Reduction (NaBH4 or NaBH3CN)

Figure 1: Reductive amination pathway via imine formation and hydride reduction.

Detailed Protocol

Reagents:

  • Anthranilic acid (13.7 g, 100 mmol)

  • Acetaldehyde (4.8 g, 110 mmol) [Use freshly distilled or paraldehyde equivalent]

  • Sodium Borohydride (NaBH

    
    ) (5.7 g, 150 mmol) or Sodium Cyanoborohydride (NaBH
    
    
    
    CN) for higher selectivity.
  • Solvent: Methanol (anhydrous preferred).

Step-by-Step Methodology:

  • Imine Formation: Dissolve anthranilic acid in Methanol (150 mL) in a round-bottom flask. Cool to 0°C.

  • Addition: Add acetaldehyde dropwise over 20 minutes. Stir for 1 hour at 0°C to allow imine formation. Note: If using NaBH

    
    CN, it can be added at the beginning; if using NaBH
    
    
    
    , add in the next step.
  • Reduction: Slowly add NaBH

    
     in small portions to the stirring mixture. The reaction is exothermic; maintain temperature <10°C.
    
  • Quenching: Once TLC indicates consumption of starting material (approx. 2-3 hours), quench with dilute HCl (1M) until pH is neutral/slightly acidic to decompose excess borohydride.

  • Isolation: Evaporate methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 x 50 mL).

  • Purification: Wash organic layer with brine, dry over Na

    
    SO
    
    
    
    , and concentrate. Recrystallize from Ethanol/Water.

Critical Control Point: Maintain strictly stoichiometric acetaldehyde to prevent formation of the N,N-diethyl derivative.

Pathway 2: Isatoic Anhydride Route (High Purity)

Mechanism: Isatoic anhydride serves as a "protected" form of anthranilic acid. N-alkylation occurs efficiently, followed by alkaline hydrolysis which simultaneously opens the ring and decarboxylates to yield the product.[1]

Reaction Scheme (Graphviz)

IsatoicRoute IA Isatoic Anhydride NIA N-Ethyl Isatoic Anhydride IA->NIA Alkylation (25-40°C) Base NaH / DMF Base->NIA EtI Ethyl Iodide EtI->NIA Prod N-Ethylanthranilic Acid NIA->Prod Hydrolysis (NaOH/H2O, Reflux) CO2 CO2 (Gas) NIA->CO2

Figure 2: Synthesis via N-alkylation of isatoic anhydride followed by decarboxylative hydrolysis.

Detailed Protocol

Reagents:

  • Isatoic Anhydride (16.3 g, 100 mmol)

  • Sodium Hydride (60% dispersion, 4.4 g, 110 mmol)

  • Ethyl Iodide (17.1 g, 110 mmol)

  • Solvent: DMF (Dimethylformamide)

Step-by-Step Methodology:

  • Deprotonation: Suspend Sodium Hydride in dry DMF (100 mL) under Nitrogen atmosphere at 0°C. Carefully add Isatoic Anhydride portion-wise. Evolution of H

    
     gas will occur.
    
  • Alkylation: Stir for 30 mins, then add Ethyl Iodide dropwise. Allow to warm to room temperature and stir for 4 hours.

  • Hydrolysis: Pour the reaction mixture into 10% NaOH solution (200 mL). Heat to reflux (100°C) for 2 hours. This step opens the anhydride ring and cleaves the carbamate, releasing CO

    
    .[1]
    
  • Workup: Cool the solution and wash with Ether to remove non-acidic impurities. Acidify the aqueous layer with conc. HCl to pH 3-4.

  • Crystallization: The product, N-Ethylanthranilic acid, will precipitate as a solid. Filter, wash with cold water, and dry.[2]

Data Presentation & Properties

Physicochemical Properties Table
PropertyValueNotes
CAS Number 89-50-9Verified Identifier
Molecular Weight 165.19 g/mol C

H

NO

Melting Point 160 – 162 °CRecrystallized from EtOH/Water [1]
Appearance Off-white to pale yellow solidOxidizes slightly in air
Solubility Soluble in EtOH, DMSO, Base; Low in H

O
Amphoteric nature
pKa ~5.3 (COOH), ~2.2 (NH

)
Estimated based on N-methyl analog
Spectral Signatures (Diagnostic)
  • 
    H NMR (DMSO-d
    
    
    
    , 400 MHz):
    • 
       12.5 (s, 1H, -COOH)
      
    • 
       7.8 (dd, 1H, Ar-H, C3)
      
    • 
       7.4 (m, 1H, Ar-H)
      
    • 
       6.5 - 6.7 (m, 2H, Ar-H)
      
    • 
       3.2 (q, 2H, N-CH 
      
      
      
      -CH
      
      
      ) – Diagnostic Quartet
    • 
       1.2 (t, 3H, N-CH
      
      
      
      -CH
      
      
      ) – Diagnostic Triplet

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Reductive Amination) Incomplete imine formationUse a dehydrating agent (molecular sieves) or extend reaction time at 0°C before adding reductant.
Dialkylation (N,N-diethyl) Excess acetaldehyde/alkyl halideStrictly control stoichiometry (1.0 - 1.1 eq). Use bulky reducing agents (NaBH(OAc)

).
Product is an Oil/Sticky Trace solvent or impuritiesRecrystallize from Ethanol/Water (1:1). Scratch flask to induce nucleation.
Ester Formation Reaction in alcohol with acid catalystEnsure basic hydrolysis step is complete if starting from esters. Avoid acid catalysis during alkylation.

References

  • LookChem. (n.d.). Benzoic acid, 2-(ethylamino)- (CAS 89-50-9) Properties. Retrieved from [Link]

  • Organic Syntheses. (1934). N-Methylanthranilic Acid (Analogous Protocol). Org. Synth. 14, 58. Retrieved from [Link]

  • National Institutes of Health (NIH) - PubChem. (2025). Benzoic acid, 2-(ethylamino)- (CID 66642).[3] Retrieved from [Link]

  • ScienceMadness. (2022).[4] Anthranilic Acid from Methyl Anthranilate (Hydrolysis Protocol). Retrieved from [Link]

Sources

Foundational

Theoretical &amp; Synthetic Profiling of 2-(Ethylamino)benzoic Acid

Executive Summary: The Anthranilic Scaffold 2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) represents a critical pharmacophore in medicinal chemistry. Structurally, it is an amphoteric molecule featuring a secondar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Anthranilic Scaffold

2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) represents a critical pharmacophore in medicinal chemistry. Structurally, it is an amphoteric molecule featuring a secondary amine and a carboxylic acid in an ortho arrangement. This proximity facilitates a strong Intramolecular Hydrogen Bond (IHB), creating a pseudo-heterocyclic ring system that dictates its reactivity, spectroscopic signature, and biological interaction.

This guide provides a rigorous theoretical framework for studying this molecule, combining Density Functional Theory (DFT) with synthetic validation. It is designed for medicinal chemists utilizing this scaffold for acridone alkaloid synthesis, quinazoline-based EGFR inhibitors, or fenamate-class NSAIDs.

Computational Framework: DFT Protocol

To accurately predict the physicochemical properties of 2-(ethylamino)benzoic acid, a specific level of theory is required to account for the electron-donating effect of the ethyl group and the stabilization energy of the IHB.

Methodological Standard

For ground-state geometry and electronic properties, the following model chemistry is the validated standard:

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or M06-2X (for better dispersion interactions in stacking studies).

  • Basis Set: 6-311++G(d,p) .[1][2][3] The diffuse functions (++) are mandatory to model the lone pair electrons on the nitrogen and oxygen atoms correctly.

  • Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) using water or ethanol to simulate physiological or synthetic environments.

Computational Workflow

The following workflow ensures self-validating results, where vibrational frequency analysis confirms that the optimized geometry is a true local minimum (no imaginary frequencies).

ComputationalWorkflow Start Initial Geometry (Z-Matrix/Cartesian) Opt Geometry Optimization (B3LYP/6-311++G(d,p)) Start->Opt Freq Frequency Calculation (Hessian Matrix) Opt->Freq Check Imaginary Frequencies? Freq->Check Prop Property Calculation (NBO, HOMO-LUMO, MEP) Check->Prop No (Minima) Refine Refine Geometry Check->Refine Yes (< 0) TDDFT TD-DFT (Excited States) (n=6, Solvent=EtOH) Prop->TDDFT Refine->Opt

Figure 1: Standardized computational workflow for validating the geometry and electronic properties of anthranilic acid derivatives.

Electronic Structure & Reactivity

The Intramolecular Hydrogen Bond (IHB)

The defining feature of 2-(ethylamino)benzoic acid is the resonance-assisted hydrogen bond (RAHB) between the amine proton (N-H) and the carbonyl oxygen (C=O).

  • Theoretical Prediction: The N...O distance is typically calculated at 2.60–2.65 Å , significantly shorter than the sum of van der Waals radii, indicating a strong interaction.

  • Effect: This locks the molecule in a planar conformation, increasing lipophilicity by "hiding" polar groups, which enhances membrane permeability (ADMET profile).

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is a critical descriptor of chemical hardness and bioactivity.

  • HOMO: Localized on the ethylamino group and the aromatic ring (π-donor).

  • LUMO: Delocalized over the carboxyl group and the ring (π-acceptor).

  • Gap Energy (

    
    ):  A lower gap compared to benzoic acid suggests higher reactivity toward electrophiles (e.g., in cyclization reactions).
    

Table 1: Predicted Electronic Parameters (B3LYP/6-311++G(d,p))

ParameterValue (Approx.)Significance
HOMO Energy -5.8 eVIonization potential; susceptibility to oxidation.
LUMO Energy -1.9 eVElectron affinity; susceptibility to nucleophilic attack.
Dipole Moment 2.5 - 3.5 DSolvation behavior and binding affinity.
IHB Energy 6 - 8 kcal/molStabilization energy of the pseudo-ring.

Photophysics: The ESIPT Mechanism

N-substituted anthranilic acids often exhibit dual fluorescence due to Excited-State Intramolecular Proton Transfer (ESIPT) . Upon UV excitation, the acidity of the N-H group and the basicity of the C=O group increase, driving the proton transfer.

The Four-Level Cycle
  • Enol (S0): The stable ground state form.

  • Enol (S1):* Excited state; rapid proton transfer occurs here.

  • Keto (S1):* The proton-transferred tautomer (zwitterionic character).

  • Keto (S0): Radiative decay (fluorescence) with a large Stokes shift, followed by rapid back-proton transfer.

ESIPT_Cycle E_S0 Enol (S0) Ground State E_S1 Enol* (S1) Excited E_S0->E_S1 Abs (UV) K_S1 Keto* (S1) Tautomer E_S1->K_S1 Proton Transfer (Fast) K_S0 Keto (S0) Ground State K_S1->K_S0 Fluorescence (Red Shifted) K_S0->E_S0 Back Transfer

Figure 2: The ESIPT photophysical cycle responsible for the large Stokes shift observed in N-substituted anthranilic acids.

Synthetic Pathways & Thermodynamics

While theoretical models predict properties, synthesis validates them. The most efficient route to 2-(ethylamino)benzoic acid is Reductive Amination , which avoids the harsh conditions of Ullmann coupling.

Reductive Amination Protocol[5][6][7][8][9]
  • Precursors: Anthranilic Acid + Acetaldehyde.

  • Reducing Agent: Sodium Cyanoborohydride (

    
    ).[4][5]
    
  • Mechanism: Formation of an imine intermediate followed by selective reduction.[6][7][4][5][8]

  • Thermodynamics: The formation of the imine is slightly endergonic, but the reduction step is highly exergonic, driving the reaction to completion.

Synthesis_Pathway Reactants Anthranilic Acid + Acetaldehyde Imine Imine Intermediate (Schiff Base) Reactants->Imine - H2O (Dehydration) Reduction Reduction Step (NaBH3CN / H+) Imine->Reduction Hydride Attack Product 2-(Ethylamino)benzoic Acid (Target) Reduction->Product Irreversible

Figure 3: Reductive amination pathway. The hydride attack is the rate-determining step controlled by pH.

Experimental Validation (Self-Validating Protocol)

To ensure the theoretical model aligns with reality, the following characterization steps are required.

  • IR Spectroscopy: Look for the carbonyl stretch (

    
    ). In the N-ethyl derivative, the IHB will shift this peak to a lower wavenumber (
    
    
    
    ) compared to the free acid, confirming the "closed" ring conformation.
  • NMR (

    
    ):  The N-H proton will appear downfield (often 
    
    
    
    ppm, broad) due to hydrogen bonding descalding.
  • UV-Vis: Compare the experimental

    
     with the TD-DFT calculated vertical excitation energy. A variance of 
    
    
    
    eV indicates a valid model.

References

  • Structural Analysis of Benzoic Acid Derivatives: Title: Density functional theory studies on molecular structure, vibrational spectra, AIM, HOMO-LUMO... of benzoic acid monomer and dimer.[2] Source: VJST (Vietnam Journal of Science and Technology), 2023. Link:[Link]

  • ESIPT Mechanism in Anthranilic Analogs: Title: ESIPT mechanism and multi-stimuli-responsive of N-phenylanthranilic acid under AIE characteristics.[9] Source: ResearchGate / Journal of Molecular Structure, 2025. Link:[Link]

  • Reductive Amination Methodology: Title: Reductive Amination - Reaction steps, mechanism, and reducing agents.[7] Source: Wikipedia / Organic Chemistry Portal (Verified General Knowledge). Link:[Link]

  • Molecular Electrostatic Potential (MEP) Utility: Title: Molecular electrostatic potential as a general and versatile indicator for electronic substituent effects.[10] Source: Physical Chemistry Chemical Physics (RSC), 2022. Link:[Link]

  • Biological Activity of Anthranilic Derivatives: Title: Hands-on synthetic approaches and biological activities of anthranilic acid derivatives: A mini-review. Source: Egyptian Journal of Chemistry / ResearchGate, 2022. Link:[Link]

Sources

Exploratory

Commercial suppliers of 2-(Ethylamino)benzoic acid

An In-Depth Technical Guide to 2-(Ethylamino)benzoic Acid for Researchers and Drug Development Professionals Introduction 2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is an aromatic amino acid deriv...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 2-(Ethylamino)benzoic Acid for Researchers and Drug Development Professionals

Introduction

2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is an aromatic amino acid derivative that serves as a versatile building block in organic synthesis and medicinal chemistry. Its structure, featuring a carboxylic acid and a secondary amine on a benzene ring, provides two key points for chemical modification, making it a valuable scaffold for creating diverse molecular libraries. This guide offers a comprehensive overview of 2-(Ethylamino)benzoic acid, including its commercial suppliers, synthesis, quality control, and applications, with a focus on providing practical insights for researchers and professionals in drug development. The anthranilic acid motif and its analogues are recognized as privileged pharmacophores in the rational design of pharmaceuticals for a wide range of diseases.[1]

Chemical Properties and Identifiers
PropertyValue
IUPAC Name 2-(ethylamino)benzoic acid
Synonyms N-Ethylanthranilic acid
CAS Number 89-50-9[2][3]
Molecular Formula C₉H₁₁NO₂[2]
Molecular Weight 165.19 g/mol [2][3]
Appearance Solid (typically a powder)[2]

Commercial Sourcing and Supplier Evaluation

The procurement of high-quality starting materials is a critical first step in any research or development project. The selection of a supplier for 2-(Ethylamino)benzoic acid should be based on a combination of factors including purity, available quantities, cost, and the quality of documentation provided, such as a Certificate of Analysis (CoA).

Major Commercial Suppliers

A variety of chemical suppliers offer 2-(Ethylamino)benzoic acid, catering to different scales of research and manufacturing. The following table provides a comparative overview of some key suppliers.

SupplierTypical PurityAvailable QuantitiesNoteworthy Features
Sigma-Aldrich (Merck) ≥95%Gram to kilogramExtensive documentation and global distribution.
Life Chemicals Inc. ≥95%Milligram to gramFocus on screening compounds and building blocks for drug discovery.[2]
ChemScene Not specifiedMilligram to gramOffers custom synthesis and other chemistry services.
Custom Synthesis Providers As per client specificationMilligram to multi-kilogramCompanies like Aurum Pharmatech and Otava Chemicals offer synthesis of specific quantities and purities on demand.[4][5]
The Critical Role of the Certificate of Analysis (CoA)

A Certificate of Analysis is a non-negotiable document when sourcing any chemical for research and development. It provides a batch-specific confirmation of a product's identity and purity. While a specific CoA for 2-(Ethylamino)benzoic acid is supplier-dependent, a comprehensive CoA should include the following:

  • Identification: Confirmation of the compound's identity, typically through techniques like ¹H NMR or IR spectroscopy.

  • Purity: A quantitative measure of the compound's purity, most commonly determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

  • Physical Properties: Appearance, melting point, and other relevant physical data.

  • Date of Analysis and Batch Number: Essential for traceability.

Researchers should always request a batch-specific CoA before purchasing and verify that the analytical data aligns with the expected structure and purity requirements of their experiments. Reputable suppliers like Simson Pharma Limited state that every compound they produce is accompanied by a Certificate of Analysis.[6]

Synthesis of 2-(Ethylamino)benzoic Acid

Understanding the synthetic route to 2-(Ethylamino)benzoic acid is crucial for assessing potential impurities and for researchers who may need to synthesize derivatives. The most common and industrially relevant method for preparing N-substituted anthranilic acids is the Ullmann condensation.[7]

The Ullmann Condensation: A Mechanistic Overview

The Ullmann condensation is a copper-catalyzed nucleophilic aromatic substitution reaction.[7] In the context of synthesizing 2-(Ethylamino)benzoic acid, this typically involves the reaction of a 2-halobenzoic acid (commonly 2-chlorobenzoic acid) with ethylamine in the presence of a copper catalyst and a base.

Caption: Ullmann Condensation for 2-(Ethylamino)benzoic Acid Synthesis.

Field-Proven Synthetic Protocol

The following protocol is a representative example of an Ullmann condensation for the synthesis of N-substituted anthranilic acids, adapted for the preparation of 2-(Ethylamino)benzoic acid.

Materials:

  • 2-Chlorobenzoic acid

  • Ethylamine (as a solution in a suitable solvent, e.g., THF, or as a gas)

  • Copper(I) iodide (CuI)

  • Potassium carbonate (K₂CO₃), anhydrous

  • Dimethylformamide (DMF), anhydrous

Procedure:

  • Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chlorobenzoic acid (1 equivalent), potassium carbonate (2-3 equivalents), and copper(I) iodide (0.05-0.1 equivalents).

  • Solvent Addition: Add anhydrous DMF to the flask. The volume should be sufficient to create a stirrable slurry.

  • Amine Addition: Add ethylamine (1.5-2 equivalents) to the reaction mixture. If using a solution, add it dropwise. If using a gas, bubble it through the mixture.

  • Reaction: Heat the mixture to a temperature between 100-150 °C. The optimal temperature will depend on the specific substrates and should be determined empirically. Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC. The reaction of 2-chlorobenzoic acid with an amine can yield the corresponding N-aryl anthranilic acid.[7]

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the mixture with aqueous HCl to a pH of approximately 2-3. This will protonate the product and precipitate it from the solution.

  • Isolation: Collect the precipitate by vacuum filtration and wash it with cold water to remove inorganic salts.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Quality Control and Analytical Methods

Ensuring the purity and identity of 2-(Ethylamino)benzoic acid is paramount for its use in research, particularly in drug development where impurities can have unintended biological effects.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of non-volatile organic compounds. A reverse-phase HPLC method is typically employed for compounds like 2-(Ethylamino)benzoic acid.

Exemplary HPLC Protocol:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). For anthranilic acid analysis, a mobile phase of methanol and a pH 3 phosphate buffer has been used.[8]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the compound has significant absorbance (typically around 254 nm or 280 nm).

  • Injection Volume: 10 µL.

  • Quantification: Purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Caption: A typical workflow for HPLC-based purity analysis.

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the chemical structure of 2-(Ethylamino)benzoic acid.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to elucidate the carbon-hydrogen framework of the molecule. The ¹H NMR spectrum of a related compound, benzoic acid, shows distinct resonances for the aromatic and carboxylic acid protons.[9]

  • Mass Spectrometry (MS): MS provides information about the molecular weight of the compound and its fragmentation pattern, which can be used for structural confirmation.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as the carboxylic acid (O-H and C=O stretches) and the secondary amine (N-H stretch).

Publicly available spectral data for 2-(Ethylamino)benzoic acid can be found in databases like PubChem, which aggregates data from sources like SpectraBase.[2]

Applications in Drug Discovery and Development

The anthranilic acid scaffold is a well-established "privileged structure" in medicinal chemistry due to its ability to interact with a variety of biological targets.[1] N-substituted derivatives, such as 2-(Ethylamino)benzoic acid, are of particular interest as they allow for the exploration of chemical space around this core structure.

Role as a Scaffold for Kinase Inhibitors

A significant application of anthranilic acid derivatives is in the development of kinase inhibitors for oncology.[10] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many cancers. The anthranilic acid moiety can act as a hinge-binding motif, a key interaction for many kinase inhibitors. For example, derivatives of N-benzoyl anthranilic acid have been identified as selective inhibitors of the aldo-keto reductase AKR1C3, an attractive target for cancer drug development.[11] Furthermore, the anthranilic acid scaffold has been used to develop inhibitors of the epidermal growth factor receptor (EGFR), a well-validated target in oncology.[10]

Safe Handling and Storage

Proper handling and storage of all chemicals are essential for laboratory safety.

GHS Classification and Hazards

While a specific GHS classification for 2-(Ethylamino)benzoic acid may vary by supplier, related compounds like benzoic acid are classified as causing skin irritation, serious eye damage, and specific target organ toxicity through prolonged or repeated exposure.[12] It is prudent to handle 2-(Ethylamino)benzoic acid with similar precautions.

Personal Protective Equipment (PPE) and Handling
  • Eye Protection: Safety glasses with side shields or goggles are mandatory.[13]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).[13]

  • Skin Protection: A lab coat should be worn.

  • Respiratory Protection: If there is a risk of inhaling dust, a respirator may be necessary.[14]

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.[12]

Storage

Store 2-(Ethylamino)benzoic acid in a tightly closed container in a cool, dry, and well-ventilated area.[15] Keep it away from incompatible materials such as strong oxidizing agents.

Conclusion

2-(Ethylamino)benzoic acid is a valuable and versatile chemical for researchers and drug development professionals. A thorough understanding of its commercial availability, synthesis, and analytical characterization is crucial for its effective use. By carefully selecting suppliers, verifying quality through appropriate analytical methods, and adhering to safe handling practices, researchers can confidently incorporate this important building block into their synthetic and medicinal chemistry programs. The proven utility of the anthranilic acid scaffold in developing targeted therapeutics, such as kinase inhibitors, underscores the potential of 2-(Ethylamino)benzoic acid and its derivatives in the ongoing quest for new medicines.

References
  • Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 66642, Benzoic acid, 2-(ethylamino)-. PubChem. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Substance Details - Benzoic acid, 2-(ethylamino)-. Substance Registry Services. Retrieved from [Link]

  • Schmitt, T. M., Ziegler, R. J., Muzher, E. S., Doyle, R. J., & Freers, J. L. (1986). Analysis of anthranilic acid by liquid chromatography. Talanta, 33(8), 657-660. [Link]

  • Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

  • Bavčar, D., Nađ, M., Janežič, D., & Gobec, S. (2014). N-Benzoyl anthranilic acid derivatives as selective inhibitors of aldo-keto reductase AKR1C3. Bioorganic & Medicinal Chemistry Letters, 24(15), 3449-3451. [Link]

  • Ruhaak, L. R., Deelder, A. M., & Wuhrer, M. (2009). Hydrophilic interaction liquid chromatography of anthranilic acid-labelled oligosaccharides with a 4-aminobenzoic acid ethyl ester-labelled dextran hydrolysate internal standard. Rapid Communications in Mass Spectrometry, 23(7), 965-972. [Link]

  • Kruger, H. G., & van der Westhuyzen, C. (2014). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors. South African Journal of Chemistry, 67, 137-143. [Link]

  • Pellón, R. F., Docampo, M. L., Fascio, M. L., & Martin, A. (2007). Mild Method for Ullmann Reaction of 2-Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. Synthetic Communications, 37(19), 3367-3374. [Link]

  • National Institute of Standards and Technology. (n.d.). Certificate of Analysis - NIST-39J. Retrieved from [Link]

  • Pellón, R. F., Martin, A., Docampo, M. L., & Mesa, M. (2006). Microwave-Promoted Ullmann Condensation of 2-Aminopyridines with 2-Chlorobenzoic Acids. Synthetic Communications, 36(12), 1715-1719. [Link]

  • Shimadzu. (n.d.). Tips for practical HPLC analysis. Retrieved from [Link]

  • LifeTein. (n.d.). Custom Chemical Synthesis Service. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Benzoic Acid. Retrieved from [Link]

  • Kruger, H. G., & van der Westhuyzen, C. (2014). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors. South African Journal of Chemistry, 67, 137-143. [Link]

  • Labbox. (n.d.). Benzoic acid AGR - Safety Data Sheet. Retrieved from [Link]

  • ideXlab. (n.d.). Ullmann Condensation - Explore the Science & Experts. Retrieved from [Link]

  • Pharma Inventor Inc. (n.d.). Custom Organic Synthesis. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of benzoic acid. Retrieved from [Link]

  • VelocityEHS. (2015, February 16). Benzoic Acid – Uses and Safety. Retrieved from [Link]

  • Otava Chemicals. (n.d.). Custom Synthesis. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

  • Wiklund, P., & Bergman, J. (2006). The Chemistry of Anthranilic Acid. Current Organic Synthesis, 3(3), 379-402. [Link]

  • Sharma, V., Kumar, P., & Pathak, D. (2021). Medicinal chemistry of anthranilic acid derivatives: A mini review. Drug Development Research, 82(6), 755-779. [Link]

  • Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: benzoic acid. Retrieved from [Link]

  • Protheragen. (n.d.). Custom Synthesis – Tailored Pharmaceutical Intermediate Manufacturing. Retrieved from [Link]

  • Chiang Mai Journal of Science. (2014). Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Benzoic acid, 2-(ethylamino)-. Retrieved from [Link]

  • Alpha Resources, Inc. (n.d.). Certificate Of Analysis - Benzoic Acid Calorimetric Standard. Retrieved from [Link]

  • Bentham Science Publisher. (n.d.). The Chemistry of Anthranilic Acid. Retrieved from [Link]

  • Kruger, H. G., & van der Westhuyzen, C. (2014). Synthesis of Novel Piperazine-linked Anthranilic Acids as Potential Small Molecule Kinase Inhibitors. South African Journal of Chemistry, 67, 137-143. [Link]

  • DDS Calorimeters. (n.d.). Certificate of Analysis - 1.0g BENZOIC ACID TABLETS. Retrieved from [Link]

Sources

Protocols & Analytical Methods

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 2-(Ethylamino)benzoic Acid

An advanced guide for researchers, scientists, and professionals in drug development, this technical support center provides in-depth troubleshooting and optimization strategies for the synthesis of 2-(Ethylamino)benzoic...

Author: BenchChem Technical Support Team. Date: February 2026

An advanced guide for researchers, scientists, and professionals in drug development, this technical support center provides in-depth troubleshooting and optimization strategies for the synthesis of 2-(Ethylamino)benzoic acid.

Introduction

2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is a key intermediate in the synthesis of various pharmaceuticals and other fine chemicals.[1] Achieving a high yield of this compound is crucial for the cost-effectiveness and efficiency of subsequent manufacturing processes. This guide, designed for researchers and drug development professionals, offers a comprehensive resource for troubleshooting and optimizing the synthesis of 2-(Ethylamino)benzoic acid. We will delve into the common synthetic routes, providing detailed protocols, optimization strategies, and solutions to frequently encountered experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-(Ethylamino)benzoic acid?

A1: The two most prevalent methods are the Ullmann condensation and reductive amination. The Ullmann condensation typically involves the copper-catalyzed reaction of a 2-halobenzoic acid with ethylamine or the reaction of anthranilic acid with an ethyl halide.[2][3][4] Reductive amination involves the reaction of a carbonyl compound with an amine in the presence of a reducing agent.[5][6]

Q2: What are the key challenges in the synthesis of 2-(Ethylamino)benzoic acid?

A2: Common challenges include low yields, the formation of byproducts due to side reactions like over-alkylation, and difficulties in purifying the final product to the required specifications.[7][8][9] Reaction conditions for methods like the Ullmann condensation can also be harsh, requiring high temperatures.[4][10]

Q3: How can I purify crude 2-(Ethylamino)benzoic acid?

A3: Recrystallization is the most common and effective method for purifying 2-(Ethylamino)benzoic acid.[11][12] Suitable solvents include hot water, ethanol, or aqueous ethanol mixtures.[3][8] The use of activated charcoal can help remove colored impurities.[3][8]

Q4: What are the main safety precautions to consider?

A4: The reagents used in the synthesis can be hazardous. For example, some starting materials like 2-halobenzoic acids and ethylamine can be corrosive or irritants. It is essential to work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and consult the Safety Data Sheets (SDS) for all chemicals before use.

Synthetic Strategies: A Comparative Overview

Choosing the right synthetic strategy is critical for success. The two primary routes, Ullmann Condensation and Reductive Amination, each have their advantages and disadvantages.

  • Ullmann Condensation: A classic method for forming C-N bonds, particularly for N-arylation. It is a robust and well-established method. However, it often requires high temperatures and can have issues with catalyst removal.[4]

  • Reductive Amination: A versatile method for N-alkylation of amines. It generally proceeds under milder conditions than the Ullmann condensation and can be highly selective with the right choice of reducing agent.[7]

The following flowchart can guide your decision-making process:

Synthetic_Route_Decision start Start: Synthesize 2-(Ethylamino)benzoic acid availability Are starting materials (2-halobenzoic acid/anthranilic acid and ethylating agent) readily available? start->availability ullmann Consider Ullmann Condensation availability->ullmann Yes reductive_amination_path Consider Reductive Amination availability->reductive_amination_path No, but precursors for reductive amination are available mild_conditions Are milder reaction conditions preferred? ullmann->mild_conditions ullmann_protocol Proceed with Ullmann Condensation Protocol ullmann->ullmann_protocol reductive_amination_protocol Proceed with Reductive Amination Protocol reductive_amination_path->reductive_amination_protocol mild_conditions->reductive_amination_path Yes over_alkylation_concern Is over-alkylation a major concern? mild_conditions->over_alkylation_concern No over_alkylation_concern->reductive_amination_path Yes over_alkylation_concern->ullmann_protocol No Ullmann_Mechanism reactant1 2-Halobenzoic Acid intermediate1 Oxidative Addition: Aryl-Cu(III)-Halide Complex reactant1->intermediate1 reactant2 Ethylamine intermediate2 Ligand Exchange with Ethylamine reactant2->intermediate2 catalyst Cu(I) Catalyst catalyst->intermediate1 intermediate1->intermediate2 regeneration Reductive Elimination intermediate2->regeneration product 2-(Ethylamino)benzoic Acid regeneration->catalyst Catalyst Regeneration regeneration->product

Caption: Simplified mechanism of the Ullmann condensation.

Detailed Experimental Protocol
  • Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, combine 2-chlorobenzoic acid (1 equivalent), potassium carbonate (2 equivalents), and copper(I) iodide (0.1 equivalents).

  • Solvent and Reagent Addition: Add a high-boiling polar solvent such as N-methylpyrrolidone (NMP) or dimethylformamide (DMF). [4]Then, add ethylamine (1.5 equivalents) to the mixture.

  • Reaction Execution: Heat the reaction mixture to 120-150°C under a nitrogen atmosphere and maintain for 4-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). [1]4. Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker of ice-cold water.

  • Acidification and Isolation: Acidify the aqueous mixture with concentrated hydrochloric acid to a pH of 3-4, which will precipitate the crude 2-(ethylamino)benzoic acid. [13]6. Purification: Filter the crude product and wash it with cold water. Recrystallize the solid from a suitable solvent system like ethanol/water to obtain the pure product. [3][8]

Optimization Strategies
ParameterRecommended Range/ValueRationale and Expert Insights
Catalyst Copper(I) salts (CuI, CuBr), Copper powderCopper(I) salts are generally more effective than copper powder. The use of ligands like amino acids can improve catalyst performance and allow for lower reaction temperatures. [14]
Base K₂CO₃, Cs₂CO₃A base is required to neutralize the HX formed during the reaction. Potassium carbonate is a cost-effective choice, while cesium carbonate can sometimes improve yields.
Solvent NMP, DMF, Water with ultrasoundHigh-boiling polar aprotic solvents are traditional choices. [4]However, using water as a solvent with ultrasound irradiation has been shown to give high yields in shorter reaction times. [2]
Temperature 100-180°CThe reaction temperature is crucial. Higher temperatures can increase the reaction rate but may also lead to decomposition of the product. [3]Optimization is necessary for each specific substrate and catalyst system.
Reaction Time 4-24 hoursMonitor the reaction by TLC to determine the optimal reaction time. Prolonged heating can lead to byproduct formation.
Troubleshooting the Ullmann Condensation
  • Q: My reaction is not proceeding to completion. What should I do?

    • A: Ensure your reagents are pure and dry, as water can deactivate the catalyst. You can also try increasing the reaction temperature or using a more active catalyst system, such as one with a supporting ligand. [14]* Q: I am observing significant byproduct formation. How can I minimize this?

    • A: Byproducts can arise from side reactions at high temperatures. Try lowering the reaction temperature and extending the reaction time. Also, ensure the reaction is carried out under an inert atmosphere to prevent oxidation.

In-Depth Protocol & Optimization Guide: Reductive Amination

Reductive amination is a powerful method for forming amines from carbonyl compounds and is a viable alternative for synthesizing 2-(ethylamino)benzoic acid. [6]This route avoids the harsh conditions of the Ullmann condensation.

Reaction Mechanism```dot

digraph "Reductive_Amination_Mechanism" { graph [fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial", fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

reactant1 [label="2-Carboxybenzaldehyde"]; reactant2 [label="Ethylamine"]; intermediate1 [label="Formation of Hemiaminal"]; intermediate2 [label="Dehydration to Imine"]; reducing_agent [label="Reducing Agent\n(e.g., NaBH₃CN)"]; product [label="2-(Ethylamino)benzoic Acid"];

reactant1 -> intermediate1; reactant2 -> intermediate1; intermediate1 -> intermediate2; intermediate2 -> product; reducing_agent -> product; }

Sources

Optimization

Troubleshooting guide for quinazolinone synthesis from 2-(Ethylamino)benzoic acid

Topic: Synthesis of 1-Ethylquinazolin-4(1H)-one from 2-(Ethylamino)benzoic acid Ticket ID: CHEM-SUP-8824 Status: Open Analyst: Senior Application Scientist, Process Chemistry Division Executive Summary & Reaction Overvie...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Synthesis of 1-Ethylquinazolin-4(1H)-one from 2-(Ethylamino)benzoic acid Ticket ID: CHEM-SUP-8824 Status: Open Analyst: Senior Application Scientist, Process Chemistry Division

Executive Summary & Reaction Overview

Welcome to the Technical Support Center. You are likely attempting to synthesize 1-ethylquinazolin-4(1H)-one (and related derivatives) using 2-(ethylamino)benzoic acid (


-ethylanthranilic acid) as your scaffold.

While the classical Niementowski quinazoline synthesis (fusion with formamide) is the standard approach, the presence of the


-ethyl group introduces specific steric and electronic challenges compared to the unsubstituted anthranilic acid. This guide addresses the common failure modes: incomplete cyclization, thermal decarboxylation, and purification difficulties.
The Core Transformation

The reaction involves the condensation of your precursor with a C1-N1 synthon (typically formamide) to close the pyrimidine ring.


Standard Operating Protocols (SOPs)

To establish a baseline for troubleshooting, compare your current workflow against these two validated methods.

Method A: Thermal Fusion (The "Niementowski" Route)

Best for: Large scale, robust substrates, avoiding expensive catalysts.

  • Stoichiometry: Mix 2-(ethylamino)benzoic acid (1.0 equiv) with Formamide (5.0–10.0 equiv). The excess formamide acts as both solvent and reagent.

  • Activation: Add catalytic Ammonium Acetate (

    
    , 0.1 equiv) to facilitate water removal.
    
  • Reaction: Heat to 135–145°C for 4–6 hours.

    • Critical Note: Do not exceed 160°C rapidly, as

      
      -ethylanthranilic acid can decarboxylate to 
      
      
      
      -ethylaniline.
  • Work-up: Cool to room temperature. Pour into crushed ice/water. The product should precipitate.

Method B: The Orthoester Cyclization (Milder Conditions)

Best for: Sensitive substrates, higher purity requirements.

  • Reagents: 2-(ethylamino)benzoic acid (1.0 equiv), Triethyl Orthoformate (TEOF) (3.0 equiv), and Ammonium Acetate (2.0 equiv).

  • Solvent: Ethanol or Methanol (reflux).

  • Mechanism: TEOF activates the carboxyl group and provides the C2 carbon; ammonium acetate provides the N3 nitrogen.

  • Reaction: Reflux for 8–12 hours.

Troubleshooting Dashboard

Use this diagnostic table to identify the root cause of your specific issue.

SymptomProbable CauseTechnical Solution
No Reaction / SM Recovered Insufficient Activation. The

-ethyl group sterically hinders the nucleophilic attack on formamide.
Switch to Method B. If sticking to Method A, add a Lewis acid catalyst (e.g., Iodine or

) or increase temp to 150°C cautiously.
Low Yield (<40%) Incomplete Dehydration. The intermediate amide is forming but not closing the ring.Azeotropic Distillation. Use a Dean-Stark trap with Toluene/Xylene to physically remove water, driving the equilibrium to the right.
Product is an Oil/Tar Polymerization or Oxidation. High heat in air caused oxidative degradation of the amine.Inert Atmosphere. Run the reaction strictly under Nitrogen/Argon. Solvent Change: Switch from neat formamide to sulfolane or DMSO.
Unexpected NMR Signals Decarboxylation. Loss of

yielding

-ethylaniline.
Lower Temperature. Do not exceed 140°C. Ensure formamide is dry (water lowers the boiling point and promotes hydrolysis).
Precipitate is Sticky Formamide Contamination. Residual formamide is difficult to remove.Wash Protocol. Wash the crude solid vigorously with 5%

followed by water, then cold isopropanol.

Mechanistic Failure Analysis (Visualization)

Understanding where the reaction stops is key to fixing it. The diagram below maps the reaction pathway and the "Dead Ends" where users often get stuck.

QuinazolinoneSynthesis SM 2-(Ethylamino) benzoic acid Inter1 Intermediate A: N-Formyl Species SM->Inter1 + Formamide (Nucleophilic Attack) DeadEnd1 Failure Mode 1: Decarboxylation (N-Ethylaniline) SM->DeadEnd1 High T (>160°C) No Reagent Inter2 Intermediate B: Open Amide Inter1->Inter2 - H2O (Condensation) Product 1-Ethylquinazolin- 4(1H)-one Inter2->Product - H2O (Ring Closure/Cyclization) Inter2->Product FIX: Dean-Stark or Ac2O DeadEnd2 Failure Mode 2: Hydrolysis back to SM Inter2->DeadEnd2 Excess Water Reversible Step

Figure 1: Reaction pathway analysis for Niementowski synthesis. Note that the "Ring Closure" step is the most common bottleneck due to the steric bulk of the N-ethyl group.

Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation for this synthesis? A: Yes, and it is highly recommended. Microwave synthesis often suppresses the decarboxylation side-reaction by shortening the reaction time significantly.

  • Protocol: Mix precursor, formamide, and 1 drop of acetic acid. Irradiate at 150°C for 10–20 minutes. Yields are typically 15–20% higher than thermal heating [1].

Q: My product has a melting point lower than reported. Why? A: This usually indicates trapped solvent (formamide) or the presence of the uncyclized intermediate (Intermediate B in Fig 1).

  • Validation: Check the IR spectrum.[1] A broad peak around 3200–3400

    
     indicates an uncyclized amide 
    
    
    
    or
    
    
    . The target quinazolinone should show a sharp carbonyl stretch at ~1680
    
    
    and no
    
    
    stretch.

Q: How do I purify the final compound if recrystallization fails? A: If standard recrystallization (EtOH/Water) fails:

  • Dissolve crude in DCM (Dichloromethane) .

  • Wash with 1M HCl (The quinazolinone is basic; it will stay in organic or protonate into aqueous depending on pH. Actually, quinazolinones are weak bases; 1M HCl might extract them).

    • Correction: Quinazolinones are weak bases. To remove non-basic impurities, extract into 6M HCl, wash the aqueous layer with DCM, then basify the aqueous layer with

      
       to precipitate the pure product.
      
  • Final recrystallization from Acetone is often superior for

    
    -alkyl derivatives [2].
    

References

  • Synthesis of Quinazolin-4-one Derivatives

    • Source: Generis Publishing. "Synthesis of Some Quinazolin-4-one Series Heterocyclic Compounds."
    • Link:[Link]

  • Solvent-Free and Catalytic Methods

    • Source: Roopan et al. (2008).[1] "Solvent-free synthesis of some quinazolin-4(3H)-ones." Canadian Journal of Chemistry.

    • Link:[Link]

  • Niementowski Reaction Mechanism

    • Source: Wikipedia / Journal of Practical Chemistry.
    • Link:[Link]

  • Source: Google Patents CN103664892B.

Sources

Troubleshooting

Technical Guide: Preventing Over-Alkylation in Anthranilic Acid Reactions

Executive Summary & Core Challenge Anthranilic acid (2-aminobenzoic acid) presents a classic "selectivity paradox" in organic synthesis. The ortho-carboxylic acid exerts a strong electron-withdrawing effect, deactivating...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Challenge

Anthranilic acid (2-aminobenzoic acid) presents a classic "selectivity paradox" in organic synthesis. The ortho-carboxylic acid exerts a strong electron-withdrawing effect, deactivating the primary amine. However, once a single alkyl group is introduced, the amine becomes more nucleophilic due to the inductive electron donation of the new alkyl chain.

Consequently, the rate of the second alkylation (


) often exceeds the rate of the first (

), leading to a mixture of unreacted starting material and

-dialkylated byproducts (polyalkylation), with very little of the desired mono-alkylated intermediate.

This guide provides validated workflows to bypass this kinetic trap, focusing on Reductive Amination as the gold standard and Controlled Direct Alkylation for specific use cases.

Diagnostic Workflow: Select Your Protocol

Before starting, determine your electrophile availability and tolerance. Use this decision matrix to select the correct protocol.

G Start START: Select Electrophile Source Aldehyde Aldehyde/Ketone Available? Start->Aldehyde Halide Alkyl Halide Only? Aldehyde->Halide No MethodA PROTOCOL A: Reductive Amination (STAB) (Highest Selectivity) Aldehyde->MethodA Yes (Preferred) CheckEster Is COOH Esterification Acceptable? Halide->CheckEster MethodB PROTOCOL B: Direct Alkylation (Requires Optimization) CheckEster->MethodB Yes (O-alkylation likely) Protect Pre-step: Protect as Methyl Ester CheckEster->Protect No (Must preserve COOH) Protect->MethodB Direct Proceed with Base Control (LiOH/Cs2CO3)

Figure 1: Decision matrix for selecting the optimal alkylation strategy based on substrate availability and side-reaction tolerance.

Critical Troubleshooting & FAQs

Issue 1: "I am seeing significant -dialkylation even with 1 equivalent of alkyl halide."

The Cause: As noted in the summary, the mono-alkylated product is more reactive than the starting anthranilic acid. In direct alkylation with alkyl halides (e.g., Methyl Iodide, Benzyl Bromide), the reaction is kinetically difficult to stop at the mono-stage.

The Solution: Switch to Reductive Amination (Protocol A). By reacting the aniline with an aldehyde to form an imine (Schiff base), you create an intermediate that cannot be over-alkylated in the same step. The subsequent reduction is irreversible and yields the mono-alkylated amine exclusively.

Issue 2: "My carboxylic acid is also being alkylated (ester formation)."

The Cause: In the presence of base (necessary to scavenge the acid formed during alkylation), the carboxylate anion (


) is a competent nucleophile. Alkyl halides will react with both the nitrogen and the oxygen.

The Solution:

  • Use Reductive Amination: This method does not require strong bases or alkyl halides, leaving the carboxylic acid untouched.

  • Selectivity via Base (Direct Alkylation): If you must use an alkyl halide, use a base that promotes specific solvation or chelation. Some reports suggest using Cesium Carbonate (

    
    )  can favor 
    
    
    
    -alkylation over
    
    
    -alkylation due to the "Cesium Effect," though this is substrate-dependent.
Issue 3: "The reaction stalls with unreacted starting material."

The Cause: Anthranilic acid is sterically crowded (ortho-substitution) and electronically deactivated. Standard conditions (e.g.,


/Acetone) may be insufficient to overcome the activation energy.

The Solution:

  • Solvent Switch: Move to a polar aprotic solvent like DMF or NMP to increase nucleophilicity.

  • Catalysis: Add a catalytic amount of Potassium Iodide (KI) (Finkelstein condition) to generate the more reactive alkyl iodide in situ.

Validated Protocols

Protocol A: Reductive Amination (The Gold Standard)

Target: Selective Mono-


-alkylation
Mechanism:  Formation of imine followed by selective hydride reduction.
Reference:  Based on the work of Abdel-Magid et al. [1].

Reagents:

  • Anthranilic Acid (1.0 equiv)

  • Aldehyde (1.0 - 1.1 equiv)

  • Sodium Triacetoxyborohydride (STAB) (

    
    ) (1.4 - 1.5 equiv)
    
  • Acetic Acid (AcOH) (1.0 equiv - optional, accelerates imine formation)

  • Solvent: 1,2-Dichloroethane (DCE) or THF.[1]

Step-by-Step:

  • Imine Formation: In a dry flask, dissolve Anthranilic Acid and the Aldehyde in DCE (0.2 M concentration).

  • Catalyst: Add Acetic Acid (1 equiv). Stir for 15–30 minutes at room temperature.

    • Note: Anthranilic acid imines can be slow to form due to steric hindrance.

  • Reduction: Add STAB in one portion. The reaction may evolve gas slightly.

  • Monitoring: Stir at room temperature for 2–16 hours. Monitor by LC-MS.[2]

  • Workup: Quench with saturated

    
    . Extract with DCM. The product will be in the organic layer; the unreacted acid may remain in the aqueous layer depending on pH.
    

Why this works: STAB is a mild reducing agent that reduces the imine faster than the aldehyde, but does not reduce the ketone/aldehyde fast enough to compete significantly. It does not reduce the carboxylic acid.

Protocol B: Direct Alkylation (Optimization Required)

Target:


-Alkylation using Alkyl Halides
Risk:  High risk of dialkylation and esterification.

Reagents:

  • Methyl Ester of Anthranilic Acid (Protection recommended)

  • Alkyl Halide (0.9 equiv - Sub-stoichiometric to prevent over-reaction)

  • Base:

    
     or DIPEA.[2]
    
  • Solvent: DMF.[2][3]

Step-by-Step:

  • Protection: Convert Anthranilic Acid to Methyl Anthranilate using

    
     (Reflux). This protects the acid and simplifies the nucleophile profile.
    
  • Alkylation: Dissolve Methyl Anthranilate in DMF. Add Base (1.5 equiv).

  • Addition: Add Alkyl Halide dropwise at 0°C.

  • Temperature: Allow to warm slowly to RT. Do not heat unless necessary.

  • Hydrolysis: After isolation, hydrolyze the ester back to the acid using LiOH in THF/Water.

Comparative Data: Selectivity Profiles

FeatureReductive Amination (Protocol A)Direct Alkylation (Protocol B)
Selectivity (Mono vs Di) High (>95:5) Low (Mixtures common)
Esterification Risk NoneHigh (unless protected)
Reagent Class Aldehyde + HydrideAlkyl Halide + Base
Reaction Conditions Mild, Room Temp, Acidic/NeutralBasic, often requires heat
Atom Economy Lower (Boron waste)Higher

Visualizing the Pathway

The following diagram illustrates why Direct Alkylation fails (the "Runaway Reaction") compared to the controlled nature of Reductive Amination.

ReactionPath Start Anthranilic Acid (Weak Nucleophile) Mono Mono-Alkyl Product (Strong Nucleophile!) Start->Mono Alkyl Halide (Slow) Imine Imine Intermediate (Non-Nucleophilic) Start->Imine Aldehyde Di Di-Alkyl Byproduct (Over-Alkylation) Mono->Di Alkyl Halide (FAST!) Final Mono-Alkyl Product (Stable) Imine->Final STAB Reduction

Figure 2: Kinetic pathway comparison. Note the "FAST" step in direct alkylation leading to byproducts.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures.[1] The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Bar-Haim, G., & Kol, M. (2004). Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN.[4] Organic Letters, 6(20), 3549–3551. [Link]

  • Glenn, D. J., & Stephens, C. E. (2021). Difficulties with N-Alkylations using alkyl bromides (Community Discussion & Troubleshooting). Reddit / ChemPros. [Link]

Sources

Optimization

Technical Support Center: Solvent Optimization for 2-(Ethylamino)benzoic Acid Synthesis

Topic: Solvent Effects & Process Optimization Target Molecule: 2-(Ethylamino)benzoic acid (N-Ethylanthranilic acid) CAS Registry Number: 89-50-9 Executive Summary: The Critical Role of Solvents The synthesis of 2-(ethyla...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solvent Effects & Process Optimization Target Molecule: 2-(Ethylamino)benzoic acid (N-Ethylanthranilic acid) CAS Registry Number: 89-50-9

Executive Summary: The Critical Role of Solvents

The synthesis of 2-(ethylamino)benzoic acid is primarily achieved through two distinct pathways: Copper-Catalyzed Ullmann Condensation (displacement of halide) or Reductive Amination (from anthranilic acid).

Solvent selection is not merely about solubility; it dictates the reaction mechanism, catalyst stability, and impurity profile .

Solvent Selection Matrix
Solvent ClassExamplesPrimary PathwayProsCons
Polar Aprotic DMF, DMSO, DMAcUllmann (SNAr)High boiling point allows activation of aryl chlorides; excellent solubility of bases (K₂CO₃).Difficult to remove (high BP); thermal decomposition can poison Cu catalysts.
Protic (Green) WaterUllmann (Modern)Environmentally benign; enables "On-Water" acceleration; easy product isolation (pH switch).Requires specific ligands (e.g., amino acids) to prevent Cu oxidation; poor solubility of organic halides.
Alcohols Methanol, EthanolReductive AminationStabilizes imine intermediates; easy workup (evaporation).Can compete as nucleophiles; water content must be strictly controlled to prevent hydrolysis.
Non-Polar Toluene, XyleneUllmann (Classic)Azeotropic removal of water; protects moisture-sensitive catalysts.Slow reaction rates for polar substrates (benzoic acids); poor solubility of carbonate bases.

Pathway 1: Copper-Catalyzed Ullmann Condensation

Reaction: 2-Chlorobenzoic acid + Ethylamine


 2-(Ethylamino)benzoic acid
Mechanism & Solvent Interaction

In the Ullmann-type coupling (specifically the Goldberg reaction variant for amides/amines), the solvent must facilitate the oxidative addition of the aryl halide to the Cu(I) species.

  • DMF/DMSO: These solvents coordinate weakly to Copper, preventing aggregation but allowing substrate access. They solubilize the carbonate base, increasing the concentration of the active carboxylate nucleophile.

  • Water: In aqueous media, the reaction relies on the "Ortho-Effect." The ortho-carboxylate group of the substrate acts as an internal ligand, stabilizing the Cu-intermediate. However, without an external ligand (like L-proline or oxalyl dihydrazide), water promotes the disproportionation of Cu(I) to inactive Cu(0) and Cu(II).

Visual Workflow: Solvent & Catalyst Logic

Ullmann_Solvent_Logic Start Select Solvent System DMF Polar Aprotic (DMF/DMSO) Temp > 100°C Start->DMF Standard Lab Scale Water Aqueous ('On-Water') Temp < 100°C Start->Water Green / Industrial DMF_Mech Mechanism: Solvent stabilizes charged transition state. High solubility of K2CO3. DMF->DMF_Mech Water_Mech Mechanism: Hydrophobic effect accelerates rate. Requires Ligand (e.g., L-Proline) to protect Cu. Water->Water_Mech DMF_Risk Risk: Difficult workup. Trace DMF poisons downstream steps. DMF_Mech->DMF_Risk Water_Risk Risk: Catalyst oxidation (Black CuO). Requires Phase Transfer Catalyst. Water_Mech->Water_Risk Result Target: 2-(Ethylamino)benzoic acid DMF_Risk->Result Water_Risk->Result

Caption: Decision logic for Ullmann coupling solvents. Red path indicates high-energy/high-waste; Green path indicates catalytic precision required.

Protocol A: The "Green" Aqueous Method (Recommended)

Based on Ma et al. and modern Ullmann modifications.

  • Charge: To a reaction vessel, add 2-chlorobenzoic acid (1.0 equiv), CuSO₄·5H₂O (0.1 equiv), and L-Ascorbic acid (0.2 equiv, to maintain Cu(I) state).

  • Solvent: Add Water (3 mL/mmol).

  • Base/Amine: Add NaOH (2.5 equiv) and Ethylamine (70% aq. solution, 3.0 equiv).

  • Reaction: Heat to 80–90 °C under air (or N₂ for better reproducibility) for 12–24 h.

    • Note: The solution should remain reddish/brown (active Cu(I)). If it turns black (CuO), the catalyst is dead.

  • Workup: Acidify with HCl to pH 3–4. The product precipitates.[1][2][3][4][5] Filter and recrystallize from Ethanol/Water.[2]

Pathway 2: Reductive Amination

Reaction: Anthranilic acid + Acetaldehyde


 Imine 

Product
Solvent Effects on Imine Stability
  • Methanol (MeOH): The gold standard. High dielectric constant facilitates proton transfer. Solubilizes NaBH₄.

  • Water: Detrimental. Shifts the equilibrium toward hydrolysis (breaking the imine back to starting material). If using aqueous ethylamine/acetaldehyde, a drying agent (Na₂SO₄) or excess amine is required.

  • DCE (1,2-Dichloroethane): Used with NaBH(OAc)₃.[6] Good for acid-sensitive substrates but toxic.

Protocol B: Methanol/NaBH₄ Method
  • Imine Formation: Dissolve anthranilic acid in anhydrous Methanol . Add Acetaldehyde (1.1 equiv). Stir for 1–2 hours.

    • Checkpoint: Monitor by TLC.[7] Disappearance of starting material indicates imine formation.

  • Reduction: Cool to 0 °C. Add NaBH₄ (1.5 equiv) portion-wise.

    • Caution: Exothermic H₂ evolution.

  • Quench: Add water slowly, then evaporate MeOH. Acidify aqueous residue to precipitate product.[1]

Troubleshooting Guide & FAQs

Issue 1: "My reaction mixture turned black and conversion stopped."
  • Context: Ullmann Coupling in Water or DMF.

  • Diagnosis: Catalyst Oxidation.[8] The active Cu(I) species has oxidized to inactive Cu(II) oxide (CuO, black precipitate).

  • Solution:

    • Ligand Check: Are you using a ligand (e.g., L-Proline, glycine)? Ligands stabilize Cu(I).[9]

    • Reductant: Add 10–20 mol% Sodium Ascorbate or Ascorbic Acid to the reaction to reduce Cu(II) back to Cu(I) in situ.

    • Degassing: Although some modern ligands allow air tolerance, sparging the solvent with Nitrogen prevents oxidation.

Issue 2: "I cannot remove DMF from my product."
  • Context: Ullmann Coupling workup.

  • Diagnosis: DMF has a high boiling point (153 °C) and "sticks" to carboxylic acids via H-bonding.

  • Solution: Do not attempt to rotovap DMF to dryness.

    • The Flood Method: Pour the reaction mixture into 10x volume of crushed ice/water. DMF is miscible in water; the organic acid product will precipitate (if pH < 4).

    • The LiCl Wash: If extracting into ethyl acetate, wash the organic layer 3x with 5% LiCl solution. LiCl dramatically increases the partitioning of DMF into the aqueous phase.

Issue 3: "I am getting significant N,N-diethyl (dialkylated) byproduct."
  • Context: Reductive Amination.

  • Diagnosis: Over-alkylation occurs when the product amine acts as a nucleophile faster than the starting material.

  • Solution:

    • Solvent Switch: Switch from Methanol to DCE or THF and use NaBH(OAc)₃ (Sodium triacetoxyborohydride). This reagent is sterically bulky and less aggressive, favoring mono-alkylation.

    • Stepwise Addition: Do not mix reducing agent and aldehyde simultaneously. Form the imine first (1 h stir), then add the reducing agent.

Issue 4: "Low yield in water-based synthesis."
  • Context: Green Ullmann protocol.

  • Diagnosis: Poor phase contact. The organic halide is insoluble in the aqueous amine solution.

  • Solution:

    • Phase Transfer Catalyst (PTC): Add 5 mol% TBAB (Tetrabutylammonium bromide).

    • Cosolvent: Add 10–20% Isopropanol (IPA) to the water. This maintains "green" status while increasing organic solubility.

References

  • Ma, D., et al. (2001).[8] "Accelerating Effect of Amino Acids on the Copper-Catalyzed Ullmann-Type Coupling." Journal of the American Chemical Society.

  • Abdel-Magid, A. F., et al. (1996).[6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

  • Organic Syntheses. (1940). "N-Phenylanthranilic Acid (Ullmann Condensation Protocol)." Org.[8][10] Synth. Coll. Vol. 2.

  • Lindley, J. (1984). "Copper assisted nucleophilic substitution of aryl halogen." Tetrahedron.

  • Pfizer Inc. (2013). "Pfizer Solvent Selection Guide for Medicinal Chemistry." Green Chemistry.

Sources

Troubleshooting

Technical Support Center: Synthesis of 2-(Ethylamino)benzoic Acid

From the Desk of the Senior Application Scientist Welcome to the technical support guide for the synthesis and purification of 2-(Ethylamino)benzoic acid (also known as N-Ethylanthranilic acid). A successful synthesis is...

Author: BenchChem Technical Support Team. Date: February 2026

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis and purification of 2-(Ethylamino)benzoic acid (also known as N-Ethylanthranilic acid). A successful synthesis is critically dependent on a meticulous work-up procedure to isolate and purify the final product. This guide provides field-proven insights, troubleshooting advice, and detailed protocols to help you navigate the common challenges encountered during the work-up phase, ensuring a high-purity final product.

Troubleshooting Guide

This section addresses specific, common problems encountered during the work-up of 2-(Ethylamino)benzoic acid.

Q1: I've acidified the basic aqueous solution, but little or no precipitate has formed. What went wrong?

A1: This is a frequent issue that typically points to one of three possibilities:

  • Incorrect pH: The precipitation of 2-(Ethylamino)benzoic acid is highly pH-dependent. The carboxylic acid group requires protonation to become neutral and thus insoluble in water. You must add enough acid to lower the pH to the isoelectric point, which is typically around pH 4-5. Always verify the pH with litmus paper or a pH meter. Simply adding a set volume of acid is not sufficient, as the buffering capacity of your solution can vary.

  • Product Lost in Organic Layer: If the initial extraction to remove neutral or basic impurities was not performed correctly, your product might have remained in the organic phase, particularly if the aqueous phase was not sufficiently basic.

  • Supersaturation: The solution may be supersaturated, meaning the product is dissolved at a concentration higher than its normal solubility limit. Try inducing crystallization by scratching the inside of the flask with a glass rod just below the surface of the liquid or by adding a "seed" crystal of pure 2-(Ethylamino)benzoic acid. Cooling the solution further in an ice bath can also promote precipitation.[1]

Q2: My product has "oiled out" and is a sticky mess instead of a crystalline solid. How can I fix this?

A2: "Oiling out" occurs when the solid melts in the solution and separates as a liquid. This is often due to the presence of impurities that depress the melting point of the product or if the precipitation is carried out at a temperature above the product's melting point.

  • Immediate Action: If the product oils out upon acidification, try adding a small amount of a solvent in which the product is soluble, such as ethanol or methanol, until the oil dissolves. Then, allow the solution to cool slowly. The goal is to create a homogeneous solution from which crystals can form gradually.

  • Recrystallization Fix: If you have already isolated the oil, dissolve it in a minimal amount of a suitable hot recrystallization solvent (like an ethanol/water mixture). If the solution is colored, you can add a small amount of activated charcoal and perform a hot filtration.[2] Allow the clear filtrate to cool down slowly and undisturbed to promote the formation of pure crystals.

Q3: The final product is colored (e.g., yellow or brown). How can I decolorize it?

A3: A colored product indicates the presence of impurities, often from side reactions or residual starting materials. The most effective method for removing colored impurities is through recrystallization with activated charcoal.

  • Mechanism: Activated charcoal has a high surface area and adsorbs large, colored, conjugated impurity molecules while leaving the smaller desired product molecules in solution.

  • Procedure: Dissolve your crude, colored product in a minimum amount of a suitable hot solvent. Add a very small amount of activated charcoal (a spatula tip is often enough; too much will adsorb your product and reduce the yield). Swirl the hot mixture for a few minutes, then perform a hot gravity filtration to remove the charcoal.[2] The resulting filtrate should be colorless and can then be cooled to crystallize the pure product.

Q4: My final yield is significantly lower than expected. What are the likely causes?

A4: Low yield can result from losses at multiple stages of the work-up:

  • Incomplete Precipitation: As mentioned in Q1, ensure the pH is optimal for precipitation.

  • Excess Recrystallization Solvent: Using too much hot solvent to dissolve the crude product during recrystallization is a very common error. The product will remain dissolved in the excess solvent even upon cooling, drastically reducing the recovered yield. Always use the minimum amount of hot solvent necessary to fully dissolve the solid.[1]

  • Premature Crystallization: During a hot gravity filtration (e.g., to remove charcoal), the product can crystallize in the funnel if the solution cools too quickly. To prevent this, use a pre-heated funnel and flask and keep the solution near its boiling point.

  • Physical Losses: Be mindful of product lost during transfers between flasks, on filter paper, etc. Wash glassware and filter cakes with small amounts of cold solvent to recover all the product.

Frequently Asked Questions (FAQs)

Q1: Can you explain the chemical principles behind each step of the acid-base extraction?

A1: The acid-base extraction is a liquid-liquid extraction technique that separates compounds based on their different acid-base properties and resultant solubility changes.[3]

  • Basification: Initially, a base (e.g., sodium hydroxide) is added to the reaction mixture. This deprotonates the carboxylic acid group of 2-(Ethylamino)benzoic acid, forming the sodium 2-(ethylamino)benzoate salt. This salt is ionic and therefore highly soluble in the aqueous layer.

  • Washing with Organic Solvent: Any neutral or basic organic impurities (like unreacted ethylating agents or over-alkylated byproducts) will not react with the base and will remain much more soluble in an organic solvent (like diethyl ether or dichloromethane) than in the aqueous layer. By washing the basic aqueous layer with an organic solvent, these impurities are removed.

  • Acidification: The layers are separated, and the aqueous layer containing the product salt is acidified with a strong acid (e.g., hydrochloric acid). This protonates the carboxylate group, regenerating the neutral 2-(Ethylamino)benzoic acid molecule.[4] This neutral form is poorly soluble in water and precipitates out, allowing for its isolation by filtration.[5]

Q2: What is the optimal solvent system for recrystallization?

A2: The ideal recrystallization solvent is one in which your desired compound is highly soluble at high temperatures but poorly soluble at low temperatures.[1] For 2-(Ethylamino)benzoic acid, which has properties similar to benzoic acid and other N-alkylated anthranilic acids, common and effective solvent systems include:

  • Water: The solubility of similar compounds like benzoic acid is very low in cold water but increases significantly in hot water, making it a good, safe choice.[1]

  • Ethanol/Water or Methanol/Water mixtures: This is often the most effective choice. The crude product is dissolved in a minimal amount of hot ethanol or methanol. Then, hot water is added dropwise until the solution becomes slightly cloudy (the saturation point). A few more drops of the alcohol are added to redissolve the precipitate, and the solution is then allowed to cool slowly.[6]

  • Aqueous Acetic Acid: This can also be an effective solvent for this class of compounds.

Trial and error on a small scale is often the best way to determine the perfect solvent or solvent ratio for your specific product and impurity profile.

Q3: What are the most common impurities in this synthesis, and how does the work-up remove them?

A3: The impurity profile depends on the synthetic route, but common impurities include:

  • Unreacted Anthranilic Acid: As an acid, it will behave similarly to the product during the acid-base extraction. However, it can usually be separated during recrystallization due to differences in solubility.

  • N,N-diethylanthranilic acid (Over-alkylation product): This tertiary amine is more basic than the secondary amine of the product. It may be partially removed during the organic wash of the basic solution. Any remaining amount can be separated by careful recrystallization.

  • Neutral Starting Materials/Byproducts: These are effectively removed by the organic solvent wash of the basic aqueous solution, as they will not form a water-soluble salt.

Data Summary Table

PropertyValueSource
IUPAC Name 2-(Ethylamino)benzoic acid[2]
Synonyms N-Ethylanthranilic acid[2]
CAS Number 89-50-9-
Molecular Formula C₉H₁₁NO₂[2]
Molecular Weight 165.19 g/mol [2]
Appearance White to light yellow crystalline solid
Melting Point 128-130 °C (decomposes)
Solubility in Water Poorly soluble in cold water, more soluble in hot water[1]
pKa (Carboxylic Acid) ~4-5 (Estimated based on benzoic acid)[5]

Experimental Protocols & Visualizations

Standard Work-Up and Purification Protocol
  • Quenching and Basification: Cool the reaction mixture in an ice bath. Slowly add a 1 M sodium hydroxide (NaOH) solution, stirring continuously, until the pH of the aqueous phase is >10 (verify with pH paper). This converts the product into its water-soluble sodium salt.

  • Extraction of Impurities: Transfer the mixture to a separatory funnel. Extract the aqueous solution two times with an appropriate organic solvent (e.g., diethyl ether or dichloromethane) to remove any neutral or basic impurities. Discard the organic layers.

  • Precipitation of Product: Cool the remaining aqueous layer in an ice bath. While stirring vigorously, slowly add 3 M hydrochloric acid (HCl) dropwise until the pH is ~4-5. A precipitate of 2-(Ethylamino)benzoic acid should form.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with a small amount of ice-cold water to remove any remaining inorganic salts.

  • Recrystallization: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of a suitable hot solvent system (e.g., ethanol/water) until the solid just dissolves. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Final Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly in a desiccator or vacuum oven.

Visual Workflow: Acid-Base Extraction

G cluster_0 Step 1: Basification & Extraction cluster_1 Step 2: Separation cluster_2 Step 3: Precipitation & Isolation ReactionMixture Crude Reaction Mixture (Product, Impurities) AddBase 1. Add 1M NaOH (pH > 10) 2. Add Organic Solvent (Ether) ReactionMixture->AddBase SeparatoryFunnel Separatory Funnel (Two Phases) AddBase->SeparatoryFunnel AqueousLayer Aqueous Layer (Product as Sodium Salt) SeparatoryFunnel->AqueousLayer OrganicLayer Organic Layer (Neutral/Basic Impurities) SeparatoryFunnel->OrganicLayer AddAcid Add 3M HCl (pH ~4-5) AqueousLayer->AddAcid Discard OrganicLayer->Discard Discard Filtration Vacuum Filtration AddAcid->Filtration CrudeProduct Crude 2-(Ethylamino)benzoic acid Filtration->CrudeProduct

Caption: Acid-Base Extraction Workflow

Visual Workflow: Recrystallization

G CrudeProduct Crude Solid Product Dissolve Dissolve in MINIMUM Hot Solvent (e.g., EtOH/H₂O) CrudeProduct->Dissolve HotFilter Hot Gravity Filtration (Optional: if insoluble or charcoal treated) Dissolve->HotFilter impurities present? Cool Slow Cooling to Room Temp, then Ice Bath Dissolve->Cool no impurities HotFilter->Cool Crystals Formation of Pure Crystals Cool->Crystals Isolate Vacuum Filtration Crystals->Isolate PureProduct Pure Crystalline Product Isolate->PureProduct

Sources

Optimization

Technical Support Center: 2-(Ethylamino)benzoic Acid Reaction Profiling

Executive Summary 2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) is a deceptive intermediate. While structurally simple, its dual functionality (secondary amine + carboxylic acid) creates a "zwitterionic trap" that...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) is a deceptive intermediate. While structurally simple, its dual functionality (secondary amine + carboxylic acid) creates a "zwitterionic trap" that complicates both synthesis and analysis. This guide addresses the three most common failure modes reported by our users: thermal decarboxylation , unwanted oxidative cyclization , and chromatographic tailing .

Module 1: Thermal Instability (The "Disappearing Yield")

Symptom:

"I heated the reaction to 120°C to push the amide coupling, but my isolated yield is dropping. LC-MS shows a large peak with M-44 mass difference."

Root Cause Analysis

You are observing Thermal Decarboxylation . Unlike unsubstituted benzoic acids, N-substituted anthranilic acids possess a built-in catalytic mechanism for losing


. The ortho-amino group facilitates a cyclic transition state, protonating the 

-carbon of the carboxylate.
  • The Trap: The ethyl group increases the electron density on the nitrogen, making it a better proton acceptor than the unsubstituted amine, potentially lowering the activation energy for decarboxylation compared to anthranilic acid.

  • The By-product: N-Ethylaniline (Liquid, bp ~205°C).

Troubleshooting Protocol
VariableRecommendationScientific Rationale
Temperature Limit to < 100°C Decarboxylation rates follow first-order kinetics and spike significantly above 110°C in non-polar solvents.
Solvent Use Polar Aprotic (DMF, DMSO) Polar solvents stabilize the zwitterionic ground state more than the transition state, effectively raising the activation barrier for decarboxylation.
Catalysis Avoid Strong Acid + Heat Acid promotes protonation of the ring carbon ipso to the carboxyl group, accelerating

loss.
Pathway Visualization

Decarboxylation SM 2-(Ethylamino)benzoic acid (MW: 165.19) TS Cyclic Transition State (H-bonding) SM->TS  >100°C   Prod N-Ethylaniline (MW: 121.18) TS->Prod - CO2 Gas CO2 (Gas) TS->Gas

Figure 1: Thermal decarboxylation pathway. The loss of CO2 is irreversible and driven by entropy.

Module 2: Cyclization & Oligomerization (The "Insoluble Sludge")

Symptom:

"My reaction mixture turned dark green/fluorescent, and I have an insoluble precipitate that isn't my product."

Root Cause Analysis

You are likely triggering Acridone Formation or Self-Condensation .

  • Acridone Formation: In the presence of dehydrating agents (Polyphosphoric acid,

    
    , or 
    
    
    
    ), the carboxylic acid of one molecule attacks the aromatic ring of another (intermolecular) or cyclizes if an aryl partner is present.
  • Benzoxazinone Dimerization: If activating with acetic anhydride, the intermediate benzoxazinone can dimerize or react with unreacted starting material.

Diagnostic Checklist
  • Fluorescence? Acridone by-products are highly fluorescent (often blue/green).

  • Solubility? Acridones are notoriously insoluble in common organic solvents.

  • Mass Spec: Look for [2M - 2H2O] peaks (dimerization with double dehydration).

Corrective Actions
  • Stoichiometry Control: Ensure your nucleophile (amine/aniline) is present in excess before adding the activating agent (e.g., EDC, HATU, or

    
    ). Do not "pre-activate" the acid for long periods.
    
  • Alternative Activation: Switch to mixed anhydrides (Isobutyl chloroformate) at -10°C. This avoids the high temperatures required for acridone formation.

Module 3: Analytical Method Optimization (The "Ghost Peak")

Symptom:

"My HPLC peak tails badly, and retention times drift. I can't separate the N-ethyl impurity from the starting material."

Root Cause Analysis

2-(Ethylamino)benzoic acid is amphoteric.

  • At Neutral pH: It exists as a zwitterion.

  • At Low pH (< 2.5): Cationic (Amine protonated).

  • At High pH (> 5.0): Anionic (Carboxylate deprotonated).

  • The Issue: Operating near the pKa (approx 2.5 for the acid, 5.5 for the amine) causes "peak splitting" or massive tailing due to dynamic proton exchange on the column.

Standardized HPLC Protocol

Method ID: HPLC-NEAA-01

ParameterConditionNote
Column C18 (End-capped), 3.5µm or 5µmHigh carbon load prevents silanol interactions with the amine.
Mobile Phase A 0.1% Phosphoric Acid or TFA in Water (pH ~2.0)CRITICAL: Must be acidic enough to keep the carboxylic acid fully protonated (

).
Mobile Phase B AcetonitrileMethanol can cause higher backpressure and broader peaks for this analyte.
Gradient 5% B to 95% B over 15 minThe N-ethyl group adds significant lipophilicity; isocratic runs often fail.
Wavelength 254 nm & 330 nm330 nm is specific for the anthranilic core and reduces solvent noise.
Troubleshooting Decision Tree

HPLC_Troubleshooting Problem Start: HPLC Issue Issue1 Peak Tailing > 1.5? Problem->Issue1 Action1 Add 0.1% TFA or Increase Buffer Conc. Issue1->Action1 Yes Issue2 Split Peak? Issue1->Issue2 No Action2 Check Sample Diluent (Match Initial Mobile Phase) Issue2->Action2 Yes Issue3 Ghost Peak in Blank? Issue2->Issue3 No Action3 Wash Column (Acridones stick strongly to C18) Issue3->Action3 Yes

Figure 2: Step-by-step isolation of chromatographic anomalies.

FAQ: Frequently Asked Questions

Q: Can I use thionyl chloride (


) to make the acid chloride of 2-(ethylamino)benzoic acid? 
A: Proceed with extreme caution.  Unlike simple benzoic acids, the internal nucleophile (the secondary amine) will rapidly attack the formed acid chloride, creating a cyclic benzoxazinone or dimerizing. If you must use an acid chloride, generate it in situ at 0°C and react immediately, or protect the amine first.

Q: Why is my product turning pink on the shelf? A: This indicates oxidative instability . Secondary aromatic amines are prone to oxidation by air to form radical cations or N-oxides, which then couple to form colored azo-type impurities.

  • Fix: Store the solid under Argon/Nitrogen in amber vials. Re-crystallize from Ethanol/Water if significant discoloration occurs.

Q: Is the N-ethyl group stable to hydrolysis? A: Yes. The N-ethyl bond is a standard alkyl-amine bond. It is stable to aqueous acid and base. It will not cleave under standard deprotection conditions (like TFA or Hydrogenation) unless specific forcing conditions (e.g., strong oxidants) are applied.

References

  • Thermal Decarboxylation Mechanism

    • Brown, B. R. (1951).[1] The Mechanism of Thermal Decarboxylation. Quarterly Reviews, Chemical Society.[1]

  • Acridone Formation via N-Phenylanthranilic Acid (Homologous Reactivity)

    • Allen, C. F. H., & McKee, G. H. W. (1939). Acridone.[2][3] Organic Syntheses, Coll. Vol. 2, p.15.

  • HPLC Analysis of Anthranilic Acid Derivatives

    • Kavitha, J., et al. (2013). RP-HPLC Method Development and Validation for the Determination of Impurities. Journal of Chemical and Pharmaceutical Research.
    • (General reference for C18/Phosphate buffer methodology).

  • Quinazolinone Synthesis from Anthranilic Acids

    • Connolly, D. J., et al. (2005). Synthesis of quinazolinones. Tetrahedron.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Biological and Physicochemical Profiling of 2-(Ethylamino)benzoic Acid vs. N-Alkylated Analogs

Executive Summary 2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) represents a critical structural bridge between the highly fluorescent, small-molecule probes (e.g., N-methylanthranilic acid or MANT) and the clinic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) represents a critical structural bridge between the highly fluorescent, small-molecule probes (e.g., N-methylanthranilic acid or MANT) and the clinically significant N-aryl non-steroidal anti-inflammatory drugs (NSAIDs) known as fenamates. While less ubiquitous than its methyl analog in nucleotide labeling, the ethyl variant offers distinct lipophilic and steric properties that modulate biological activity, particularly in membrane-associated enzyme inhibition and solvatochromic sensing.

This guide objectively compares the physicochemical and biological profiles of 2-(ethylamino)benzoic acid against its N-methyl (MANT) and N-phenyl (Fenamic acid) analogs, supported by experimental protocols and structure-activity relationship (SAR) data.

Pharmacophore & Physicochemical Analysis

The biological efficacy of anthranilic acid derivatives is governed by the substituent on the amine nitrogen. This moiety dictates the molecule's ability to participate in intramolecular hydrogen bonding (IHB), which influences both fluorescence quantum yield and binding affinity to hydrophobic pockets (e.g., COX enzymes).

Comparative Physicochemical Profile
FeatureParent (Anthranilic Acid) N-Methyl (MANT) 2-(Ethylamino)benzoic Acid N-Phenyl (Fenamic Acid)
Formula C₇H₇NO₂C₈H₉NO₂C₉H₁₁NO₂ C₁₃H₁₁NO₂
MW ( g/mol ) 137.14151.16165.19 213.23
LogP (Predicted) 1.211.652.05 3.40
pKa (COOH) ~4.85~4.95~5.10 ~3.90
Steric Bulk (A-Value) LowMedium (1.70)High (1.75) Very High
Primary Application Biosynthetic PrecursorFluorescent ProbeIntermediate / Probe NSAID Scaffold

Analytic Insight: The shift from Methyl to Ethyl increases lipophilicity (LogP +0.4) without introducing the massive steric occlusion of a Phenyl ring. This makes the Ethyl analog a superior candidate for probing hydrophobic pockets where the Phenyl group is too bulky, or where intermediate solubility is required.

Biological Activity & SAR
A. Pharmacology: The "Fenamate" Gap

N-alkylated anthranilic acids generally exhibit lower anti-inflammatory potency compared to N-arylated analogs (fenamates). The SAR logic below explains why 2-(ethylamino)benzoic acid is rarely a standalone drug but a vital scaffold.

  • Mechanism: Fenamates bind to the Cyclooxygenase (COX) active site. The N-phenyl ring occupies a specific hydrophobic accessory pocket crucial for high-affinity binding (IC50 < 1 µM).

  • N-Ethyl Performance: The ethyl group is too small to fully exploit this hydrophobic pocket, resulting in significantly higher IC50 values (typically >50 µM) for COX inhibition.

  • Utility: However, N-ethyl derivatives show promise in Aldo-Keto Reductase (AKR1C3) inhibition and as Amyloid Aggregation Inhibitors , where the flexibility of the alkyl chain allows for interference with fibril formation mechanisms that rigid aryl groups cannot access.

B. Fluorescence & Biophysics

While MANT is the gold standard for nucleotide tagging (e.g., MANT-ATP), the N-ethyl analog exhibits unique solvatochromic properties.

  • Excitation/Emission: Both analogs display environmentally sensitive fluorescence due to Intramolecular Charge Transfer (ICT).[1]

  • Quantum Yield (Φ): N-alkylation generally lowers Φ in water compared to the parent amine but enhances sensitivity to non-polar environments (protein binding pockets).

  • Red Shift: The ethyl group induces a slight bathochromic shift (+2-5 nm) compared to the methyl group due to increased inductive (+I) effects stabilizing the excited state.

FluorescenceMechanism cluster_SAR Substituent Effect Ground Ground State (S0) Stabilized by IHB Excited Excited State (S1) ICT Character Ground->Excited hν (Abs) Excitation Excitation (UV) Relaxation Solvent Relaxation (Dipole Reorientation) Excited->Relaxation Solvent Polarity Dependent Emission Fluorescence Emission (Blue/Cyan) Excited->Emission Non-polar env. Relaxation->Emission hν' (Fluor) N_Methyl N-Methyl Standard Probe N_Ethyl N-Ethyl +Lipophilicity +Bathochromic Shift

Figure 1: Mechanism of fluorescence for N-alkylated anthranilic acids. The N-Ethyl group enhances lipophilic sensitivity.

Experimental Protocols
Protocol A: Synthesis via Reductive Amination

Objective: Selective mono-alkylation of anthranilic acid to produce 2-(ethylamino)benzoic acid without over-alkylation.

Reagents:

  • Anthranilic Acid (1.0 eq)

  • Acetaldehyde (1.1 eq)

  • Sodium Cyanoborohydride (NaBH₃CN) (1.5 eq)

  • Acetic Acid (Catalytic)

  • Solvent: Methanol (MeOH)

Workflow:

  • Imine Formation: Dissolve anthranilic acid in MeOH. Add acetaldehyde and stir at 0°C for 30 mins. (Note: Acetaldehyde is volatile; maintain low temp).

  • Reduction: Add NaBH₃CN portion-wise. Adjust pH to ~6 with acetic acid to catalyze imine reduction while suppressing aldehyde reduction.

  • Reaction: Stir at Room Temperature (RT) for 4-12 hours. Monitor via TLC (Mobile Phase: Hexane:EtOAc 3:1).

  • Quench & Workup: Quench with H₂O. Evaporate MeOH. Extract aqueous layer with EtOAc.

  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography.

SynthesisWorkflow Start Anthranilic Acid (Dissolved in MeOH) Step1 Add Acetaldehyde (0°C, 30 min) Start->Step1 Step2 Add NaBH3CN + AcOH (Reductive Amination) Step1->Step2 Imine Intermediate Step3 Stir RT (4-12h) Monitor TLC Step2->Step3 Step4 Workup: Extract w/ EtOAc Step3->Step4 End Product: 2-(Ethylamino)benzoic Acid Step4->End

Figure 2: Step-by-step synthesis workflow for 2-(ethylamino)benzoic acid.

Protocol B: Fluorescence Solvatochromism Assay

Objective: Validate the probe's sensitivity to environmental polarity.

  • Preparation: Prepare 10 µM solutions of 2-(ethylamino)benzoic acid in solvents of varying polarity: Water (PBS), Methanol, Ethanol, DMSO, and Dichloromethane (DCM).

  • Measurement:

    • Excitation Wavelength (λex): ~340 nm.

    • Scan Emission (λem): 380 nm – 550 nm.

  • Analysis: Plot Emission Maxima (λmax) vs. Solvent Dielectric Constant.

    • Expectation: A blue shift (hypsochromic) in non-polar solvents (DCM) compared to water, confirming utility as a hydrophobic pocket probe.

Safety & Handling (LCSS Data)
  • CAS Registry: 89-50-9

  • Hazards: Irritant (Skin/Eye).

  • Storage: Keep in dark, dry place (hygroscopic and light-sensitive).

  • Toxicity: Unlike some N-aryl derivatives (potential renal toxicity in rats), N-ethyl derivatives generally show lower systemic toxicity but have not been fully characterized for chronic exposure.

References
  • PubChem. Benzoic acid, 2-(ethylamino)- Compound Summary. National Library of Medicine. Link

  • Kaltenbronn, J. S., et al. (1983). Structure-activity relationships in a series of anti-inflammatory N-arylanthranilic acids. Arzneimittelforschung. Link

  • BenchChem. Application Notes and Protocols for the Synthesis of Methyl N-methylanthranilate. (Adapted for N-Ethyl protocol). Link

  • McFarland Laboratories. A spectroscopic study of substituted anthranilic acids as sensitive environmental probes. Acadia University. Link

  • Sigma-Aldrich. 2-(Ethylamino)benzoic acid Product Specification.Link

Sources

Comparative

A comparative study of different synthetic routes to 2-(Ethylamino)benzoic acid

An In-Depth Guide for the Modern Laboratory: A Comparative Study of Synthetic Routes to 2-(Ethylamino)benzoic Acid Introduction 2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is a valuable building bl...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide for the Modern Laboratory: A Comparative Study of Synthetic Routes to 2-(Ethylamino)benzoic Acid

Introduction

2-(Ethylamino)benzoic acid, also known as N-ethylanthranilic acid, is a valuable building block in organic synthesis, serving as a key intermediate in the production of pharmaceuticals, dyes, and performance chemicals. Its structure, featuring both a secondary amine and a carboxylic acid on an aromatic ring, provides a versatile scaffold for further chemical modification.

The selection of a synthetic route is one of the most critical decisions in a chemical development program, directly impacting yield, purity, cost, safety, and scalability. This guide provides an in-depth, comparative analysis of the primary synthetic strategies for preparing 2-(Ethylamino)benzoic acid. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings, practical considerations, and the rationale behind experimental choices, empowering researchers, scientists, and drug development professionals to select the optimal pathway for their specific objectives.

Overview of Synthetic Strategies

The synthesis of 2-(Ethylamino)benzoic acid can be approached from several distinct starting points. The most common strategies involve the direct modification of anthranilic acid or the construction of the N-ethylaniline moiety on a pre-existing benzoic acid derivative. The choice of strategy is governed by factors such as the cost of starting materials, tolerance for side products, and the scale of the reaction.

cluster_0 Primary Starting Materials cluster_1 Synthetic Routes Anthranilic Acid Anthranilic Acid Route_A Direct N-Alkylation Anthranilic Acid->Route_A 2-Halobenzoic Acid 2-Halobenzoic Acid Route_B Ullmann Condensation 2-Halobenzoic Acid->Route_B Isatin Isatin Route_C Synthesis from Isatin Isatin->Route_C Product 2-(Ethylamino)benzoic Acid Route_A->Product Route_B->Product Route_C->Product

Caption: High-level overview of the main synthetic pathways to 2-(Ethylamino)benzoic acid.

Route 1: Direct N-Alkylation of Anthranilic Acid

This is arguably the most direct and conceptually simple approach, involving the reaction of anthranilic acid with an ethylating agent.

Principle and Mechanism

The reaction proceeds via a nucleophilic substitution (SN2) mechanism. The nitrogen atom of the amino group in anthranilic acid acts as a nucleophile, attacking the electrophilic carbon of the ethylating agent (e.g., ethyl bromide). A base is required to deprotonate the nitrogen, increasing its nucleophilicity, and to neutralize the hydrogen halide byproduct.

A significant challenge in this route is controlling the extent of alkylation. The desired secondary amine product is itself a nucleophile and can react further with the ethylating agent to form an undesired tertiary amine, N,N-diethylanthranilic acid.

cluster_mech Mechanism: SN2 Alkylation Start Anthranilic Acid Anion TS Transition State Start->TS Nucleophilic Attack Reagent Ethyl Bromide (CH3CH2-Br) Reagent->TS Product 2-(Ethylamino)benzoic Acid TS->Product Bond Formation Byproduct Br- TS->Byproduct Leaving Group Departure

Caption: Simplified SN2 mechanism for the direct N-alkylation of anthranilic acid.

Experimental Protocol
  • Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add anthranilic acid (1.0 eq) and a suitable solvent (e.g., ethanol or DMF).

  • Basification: Add a base (e.g., potassium carbonate, 2.0-3.0 eq) to the suspension.

  • Alkylation: Add the ethylating agent, such as ethyl bromide or ethyl iodide (1.0-1.2 eq), dropwise to the mixture. Ethyl bromide is often preferred as it provides a good balance of reactivity and stability.[1]

  • Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC.

  • Work-up: After cooling, filter the mixture to remove inorganic salts. Acidify the filtrate with an acid like HCl to precipitate the product, as the product may exist as a carboxylate salt.[2]

  • Purification: Collect the crude product by filtration and recrystallize from a suitable solvent system (e.g., ethanol/water) to achieve high purity.

Discussion
  • Expertise & Experience: The key to success in this method is minimizing the formation of the N,N-diethyl byproduct. This is typically achieved by using only a slight excess of the ethylating agent and carefully monitoring the reaction time. The choice of base is also critical; a moderately strong, heterogeneous base like K2CO3 is often preferred as it is easily removed by filtration and less likely to cause hydrolysis of ester groups if they were present.

  • Trustworthiness: This protocol's endpoint is validated by TLC, which can distinguish between the starting material, the desired mono-ethylated product, and the di-ethylated byproduct based on their differing polarities. The final product's identity and purity should be confirmed by NMR spectroscopy and melting point determination.

  • Advantages: This is a one-step synthesis from readily available and inexpensive starting materials. The procedure is relatively simple to perform.

  • Disadvantages: The main drawback is the potential for over-alkylation, which can lower the yield and complicate purification. The use of alkyl halides, which are alkylating agents, requires careful handling due to their potential toxicity and genotoxicity.[3][4][5]

Route 2: Synthesis via Isatin Intermediate

This two-step approach offers a more controlled and selective method for preparing N-substituted anthranilic acids, effectively circumventing the issue of over-alkylation.[6]

Principle and Mechanism

The synthesis begins with isatin, which is first N-alkylated with an ethylating agent. The amide nitrogen of isatin is significantly less nucleophilic than the primary amine of anthranilic acid, but it can be readily deprotonated by a suitable base to form a nucleophilic anion. This anion then undergoes alkylation. The resulting N-ethylisatin is then subjected to oxidative cleavage with hydrogen peroxide in a basic solution, which opens the five-membered ring to yield the desired N-ethylanthranilic acid.[6]

Isatin Isatin Step1 N-Ethylisatin Isatin->Step1 1. Base (e.g., K2CO3) 2. Ethyl Halide Product 2-(Ethylamino)benzoic Acid Step1->Product H2O2, NaOH

Caption: Two-step synthesis of 2-(Ethylamino)benzoic acid starting from isatin.

Experimental Protocol

Step A: N-Alkylation of Isatin

  • Setup: Suspend isatin (1.0 eq) and a base like potassium carbonate (1.5 eq) in a polar aprotic solvent such as DMF.

  • Alkylation: Add ethyl iodide or ethyl bromide (1.2 eq) and heat the mixture (e.g., 60-80 °C) for several hours until TLC analysis shows complete consumption of the starting material.

  • Isolation: Pour the reaction mixture into ice water to precipitate the N-ethylisatin. Collect the solid by filtration, wash with water, and dry.

Step B: Oxidative Cleavage of N-Ethylisatin

  • Setup: Suspend the N-ethylisatin (1.0 eq) in an aqueous solution of sodium hydroxide.[6]

  • Oxidation: Cool the mixture in an ice bath and add hydrogen peroxide (30% solution) dropwise, maintaining the temperature below 10 °C.

  • Reaction: Stir the reaction at room temperature. The reaction is typically complete within an hour.[6]

  • Isolation: Acidify the reaction mixture with a mineral acid (e.g., HCl) to a pH of 1-3 to precipitate the 2-(Ethylamino)benzoic acid.[6]

  • Purification: Collect the product by filtration, wash with cold water, and recrystallize if necessary.

Discussion
  • Expertise & Experience: This method's elegance lies in its high selectivity. By alkylating the protected amine of isatin, the possibility of forming a tertiary amine is eliminated. The oxidative cleavage step is robust and generally high-yielding.

  • Trustworthiness: The progress of both steps can be reliably monitored by TLC. The final product is isolated by a simple pH adjustment, and its purity can be readily assessed. The reported yields for this method are often very good, ranging from 51% to 97% for various substituted anthranilic acids.[6]

  • Advantages: Excellent selectivity, avoiding the over-alkylation problem. The reaction conditions are generally mild.[6]

  • Disadvantages: This is a two-step process. While isatin is commercially available, it is more expensive than anthranilic acid, which may be a consideration for large-scale synthesis.

Route 3: Ullmann Condensation

The Ullmann condensation is a classic, copper-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond. It represents a powerful alternative for constructing the N-ethylaniline framework.

Principle and Mechanism

This reaction involves the coupling of an aryl halide (e.g., 2-chlorobenzoic acid or 2-bromobenzoic acid) with an amine (ethylamine) in the presence of a copper catalyst and a base.[7] The mechanism is complex but is generally believed to involve the oxidative addition of the aryl halide to a Cu(I) species, followed by coordination of the amine and subsequent reductive elimination to form the C-N bond and regenerate the catalyst.

Cu_I Cu(I)L OxAdd Ar-Cu(III)(X)L Cu_I->OxAdd + Ar-X (Oxidative Addition) LigEx Ar-Cu(III)(NHEt)L OxAdd->LigEx + EtNH2, -HX (Ligand Exchange) LigEx->Cu_I (Reductive Elimination) RedElim Ar-NHEt LigEx->RedElim

Caption: A simplified catalytic cycle for the Ullmann C-N coupling reaction.

Experimental Protocol
  • Setup: In a reaction vessel, combine 2-bromobenzoic acid (1.0 eq), a copper catalyst such as copper(I) iodide (CuI, 5-10 mol%), a base like potassium carbonate (2.0 eq), and a high-boiling polar solvent (e.g., DMF or NMP).

  • Amine Addition: Add ethylamine (often as a solution in a solvent, or it can be bubbled through the mixture).

  • Reaction: Heat the mixture to a high temperature (typically >100 °C) for an extended period (12-24 hours). The reaction may need to be performed in a sealed tube or pressure vessel if using volatile ethylamine.

  • Work-up: After cooling, dilute the reaction mixture with water and acidify with HCl to precipitate the product.

  • Purification: The crude product is often contaminated with copper salts. It can be purified by filtration, washing, and recrystallization. An alternative purification might involve extraction into an organic solvent after the initial dilution.

Discussion
  • Expertise & Experience: Traditional Ullmann reactions are notorious for requiring harsh conditions (high temperatures) and stoichiometric amounts of copper.[7][8] Modern variations use catalytic amounts of copper, often with a ligand (like phenanthroline) to stabilize the catalyst and facilitate the reaction at lower temperatures.[7][9] The choice of aryl halide is important; aryl iodides are more reactive than bromides, which are more reactive than chlorides.[7]

  • Trustworthiness: This method is well-established for N-arylation. However, reaction optimization is often required to achieve good yields, and catalyst deactivation can be an issue. The reaction of 2-bromobenzoic acid can sometimes be problematic, as coordination of the carboxylate to the copper center can inactivate the catalyst.[10]

  • Advantages: This route is versatile and can be used with a wide range of amines and aryl halides. Copper is an inexpensive and abundant metal compared to palladium used in analogous Buchwald-Hartwig reactions.[11]

  • Disadvantages: Often requires high temperatures and long reaction times. The removal of the copper catalyst during work-up can be challenging. The use of high-boiling polar solvents can complicate product isolation.

Comparative Analysis

FeatureRoute 1: Direct AlkylationRoute 2: From IsatinRoute 3: Ullmann Condensation
Number of Steps 121
Typical Yield Moderate to Good (50-75%)Good to Excellent (70-95%)[6]Variable (40-80%)
Starting Materials Anthranilic Acid, Ethyl HalideIsatin, Ethyl Halide2-Halobenzoic Acid, Ethylamine
Cost / Availability Low / HighModerate / HighModerate / High
Key Reagents Base (K2CO3)Base, H2O2Cu(I) catalyst, Base
Selectivity Issues Over-alkylation is a major concernExcellent selectivitySide reactions at high temp.
Safety & Environment Alkylating agents are toxic[3][5]H2O2 is a strong oxidizerHigh temps, high-boiling solvents, copper waste
Scalability Moderate; control of exotherm and selectivity can be challengingGood; distinct steps are controllableChallenging; high temps and pressure may be needed

Conclusion and Recommendations

The optimal synthetic route to 2-(Ethylamino)benzoic acid is highly dependent on the specific requirements of the project.

  • For rapid, small-scale laboratory synthesis where cost is a primary driver , Route 1 (Direct N-Alkylation) is a viable option. Its simplicity is appealing, but researchers must be prepared to optimize conditions to manage selectivity and undertake careful purification to remove the N,N-diethyl byproduct.

  • For syntheses where purity and yield are paramount, and to avoid tedious purification , Route 2 (From Isatin) is the superior choice.[6] Despite being a two-step process, it offers unparalleled control and consistently high yields, making it an excellent strategy for preparing high-quality material for pharmaceutical applications.

  • Route 3 (Ullmann Condensation) serves as a valuable alternative, particularly when the starting materials for the other routes are unavailable or unsuitable. While it can be effective, it often requires more significant process development and optimization to overcome the challenges of harsh reaction conditions and catalyst removal.

Ultimately, a careful evaluation of project goals concerning scale, purity, cost, and available resources will guide the discerning scientist to the most logical and efficient synthetic pathway.

References

  • Buchwald-Hartwig amination - YouTube. (2023).
  • Benchchem. (2025). Application Notes and Protocols for the Nitration of 2-Aminobenzoic Acid.
  • Organic Chemistry Tutor. Reductive Amination.
  • Google Patents. (n.d.). GB2236318A - Process for preparing pure N-methyl-anthranilic acid methylester.
  • Chemistry Online. (2022). Synthesis of 2-aminobenzoic acid (anthranilic acid).
  • Chemistry Research Journal. Synthesis and characterization of Benzoic Acid.
  • Organic Syntheses. ETHYL p-AMINOBENZOATE.
  • Pearson+. (n.d.). The two most general amine syntheses are the reductive amination....
  • Wikipedia. (n.d.). Reductive amination.
  • SciELO. (n.d.). Anthranilic acids from isatin: an efficient, versatile and environmentally friendly method.
  • NIH. (n.d.). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.
  • Wikipedia. (n.d.). Ullmann condensation.
  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works.
  • Thieme Chemistry. (n.d.). Hazard Information for Science of Synthesis.
  • Rock Chemicals, Inc. (2025). Ethyl Bromide vs. Other Alkyl Halides: What Sets It Apart?.
  • Journal of the American Chemical Society. (n.d.). The Copper-Catalyzed N-Arylation of Indoles.
  • Breaking Down Alkyl Halides. (2025). Key Reactions and Uses.
  • ResearchGate. (2025). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene).
  • PubMed. (2007). Copper-catalyzed N-arylation of imidazoles and benzimidazoles.
  • ResearchGate. (2025). Genotoxicity profiles of common alkyl halides and esters with alkylating activity.
  • PubMed Central. (n.d.). Greener synthesis of chemical compounds and materials.

Sources

Validation

A Senior Application Scientist's Guide to the Quantitative Analysis of 2-(Ethylamino)benzoic Acid: A Comparative Review

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory complian...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. This guide provides an in-depth technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Ultraviolet-Visible (UV-Vis) Spectrophotometry—for the analysis of 2-(Ethylamino)benzoic acid.

The Ascendancy of qNMR in Pharmaceutical Analysis

Quantitative NMR (qNMR) has evolved into a primary analytical method for determining the purity and concentration of organic molecules.[1][2] Its fundamental principle lies in the direct proportionality between the integrated area of a resonance signal and the number of nuclei generating that signal.[3] This unique characteristic allows for the absolute quantification of a substance without the need for a structurally identical reference standard, a significant advantage over chromatographic techniques that often rely on compound-specific response factors.[4] The growing recognition of qNMR by regulatory bodies, including its inclusion in the United States Pharmacopeia (USP) General Chapter <761> and the European Pharmacopoeia (Ph. Eur.), underscores its reliability and robustness in pharmaceutical analysis.[5][6]

This guide will delve into a detailed, validated qNMR protocol for 2-(Ethylamino)benzoic acid, followed by a comparative analysis of its performance against HPLC, GC, and UV-Vis spectrophotometry, providing the experimental data and rationale to empower you in selecting the most appropriate analytical technique for your needs.

Quantitative ¹H-NMR Protocol for 2-(Ethylamino)benzoic Acid

The development of a robust qNMR method requires careful consideration of several experimental parameters to ensure accuracy and precision. The following protocol for the analysis of 2-(Ethylamino)benzoic acid is designed as a self-validating system.

Rationale for Experimental Choices
  • Internal Standard Selection: The choice of an internal standard is critical for the accuracy of qNMR. An ideal internal standard should be chemically stable, non-reactive with the analyte, have a simple spectrum with at least one signal that is well-resolved from the analyte's signals, and be accurately weighable.[7] For 2-(Ethylamino)benzoic acid, with expected aromatic signals between 6.5 and 8.0 ppm, maleic acid is a suitable internal standard. Its two equivalent olefinic protons appear as a sharp singlet around 6.3 ppm in DMSO-d₆, a region typically free of signals from the analyte.

  • Solvent Selection: A deuterated solvent that completely dissolves both the analyte and the internal standard is necessary. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice for 2-(Ethylamino)benzoic acid and maleic acid due to its high dissolving power for polar organic molecules.

  • Relaxation Delay (D1): To ensure complete relaxation of all protons between scans, a sufficiently long relaxation delay (D1) is crucial for accurate integration. A conservative approach is to set D1 to at least five times the longest spin-lattice relaxation time (T₁) of the protons of interest.[8] For aromatic and carboxylic acid protons, a D1 of 30 seconds is generally sufficient to ensure full relaxation and, therefore, accurate quantification.[4]

  • Number of Scans (NS): The number of scans is chosen to achieve an adequate signal-to-noise ratio (S/N) for the signals of interest, particularly the signal of the internal standard and the chosen analyte signal. A higher number of scans improves the S/N, which is critical for the precision of the integration.

Experimental Workflow

The following diagram illustrates the key steps in the qNMR analysis of 2-(Ethylamino)benzoic acid.

qNMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis prep1 Accurately weigh 2-(Ethylamino)benzoic acid prep2 Accurately weigh Maleic Acid (Internal Standard) prep1->prep2 prep3 Dissolve both in DMSO-d6 in a vial prep2->prep3 prep4 Transfer to NMR tube prep3->prep4 acq1 Insert sample into NMR spectrometer prep4->acq1 acq2 Set acquisition parameters (D1, NS, etc.) acq1->acq2 acq3 Acquire 1H NMR spectrum acq2->acq3 proc1 Apply Fourier Transform acq3->proc1 proc2 Phase and baseline correction proc1->proc2 proc3 Integrate analyte and internal standard signals proc2->proc3 proc4 Calculate purity/concentration proc3->proc4

Caption: Workflow for the qNMR analysis of 2-(Ethylamino)benzoic acid.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh approximately 20 mg of 2-(Ethylamino)benzoic acid into a clean, dry vial.

    • Accurately weigh approximately 10 mg of maleic acid (certified reference material) into the same vial.

    • Add approximately 0.7 mL of DMSO-d₆ to the vial and ensure complete dissolution of both the analyte and the internal standard.

    • Transfer the solution to a 5 mm NMR tube.

  • NMR Data Acquisition (500 MHz Spectrometer):

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

    • Temperature: 298 K.

    • Spectral Width (SW): 20 ppm.

    • Transmitter Frequency Offset (O1P): Centered on the spectral region of interest (e.g., 6 ppm).

    • Relaxation Delay (D1): 30 seconds.

    • Acquisition Time (AQ): 3 seconds.

    • Number of Scans (NS): 16.

    • Dummy Scans (DS): 4.

  • Data Processing and Calculation:

    • Apply Fourier transformation to the Free Induction Decay (FID).

    • Perform phase and baseline correction on the resulting spectrum.

    • Integrate the well-resolved signal of the internal standard (maleic acid, ~6.3 ppm, 2H) and a well-resolved signal of 2-(Ethylamino)benzoic acid (e.g., one of the aromatic protons).

    • Calculate the purity of 2-(Ethylamino)benzoic acid using the following formula:

    Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • analyte = 2-(Ethylamino)benzoic acid

    • IS = Internal Standard (Maleic Acid)

Comparative Analysis with Alternative Techniques

While qNMR offers significant advantages, a comprehensive evaluation necessitates a comparison with other widely used analytical methods. The following sections provide an overview of these techniques and a comparative summary of their performance for the quantification of 2-(Ethylamino)benzoic acid.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, offering high sensitivity and resolving power.

Brief Experimental Protocol:

  • Sample Preparation: Prepare a stock solution of 2-(Ethylamino)benzoic acid in the mobile phase and create a series of calibration standards.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffered aqueous phase (e.g., 0.1% formic acid in water).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detection at the wavelength of maximum absorbance for 2-(Ethylamino)benzoic acid (typically around 254 nm or 280 nm).

  • Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the sample by interpolation from the calibration curve.

Gas Chromatography (GC-MS)

GC is well-suited for volatile and thermally stable compounds. For polar molecules like carboxylic acids, derivatization is often required to improve volatility and chromatographic performance.

Brief Experimental Protocol:

  • Derivatization: React 2-(Ethylamino)benzoic acid with a silylating agent (e.g., BSTFA with 1% TMCS) to convert the carboxylic acid and amine groups to their corresponding trimethylsilyl derivatives.

  • Sample Preparation: Prepare a solution of the derivatized analyte in a suitable solvent (e.g., acetonitrile).

  • GC-MS Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

    • Carrier Gas: Helium at a constant flow rate.

    • Temperature Program: A temperature gradient to ensure good separation.

    • Injection: Split/splitless injection.

    • Detection: Mass spectrometry (MS) in either full scan or selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

  • Quantification: Use an internal standard (e.g., a deuterated analog) and construct a calibration curve based on the peak area ratios of the analyte to the internal standard.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simple, rapid, and cost-effective technique based on the absorption of light by the analyte.

Brief Experimental Protocol:

  • Sample Preparation: Dissolve the 2-(Ethylamino)benzoic acid in a suitable solvent (e.g., ethanol or a buffered aqueous solution) and prepare a series of calibration standards.

  • Measurement:

    • Determine the wavelength of maximum absorbance (λmax) by scanning the UV-Vis spectrum of the analyte.

    • Measure the absorbance of the calibration standards and the sample at the λmax.

  • Quantification: Construct a calibration curve by plotting absorbance against concentration (Beer's Law). Determine the concentration of the analyte in the sample from the calibration curve.

Performance Comparison

The following table summarizes the key performance characteristics of the four analytical techniques for the quantification of 2-(Ethylamino)benzoic acid. The data presented are representative values based on typical method performance for similar analytes and are intended for comparative purposes.

Parameter qNMR HPLC-UV GC-MS UV-Vis Spectrophotometry
Principle Signal intensity proportional to molar concentrationChromatographic separation and UV absorptionChromatographic separation and mass detectionUV light absorption
Specificity High (structurally specific)High (separation-based)Very High (mass-based)Low (prone to interference)
Accuracy Excellent (Primary Method)Very GoodExcellentGood (matrix dependent)
Precision (RSD) < 1%< 2%< 5%< 3%
Linearity (r²) > 0.999> 0.999> 0.999> 0.995
LOD/LOQ µg - mg rangeng - µg rangepg - ng rangeµg range
Sample Throughput ModerateHighModerateHigh
Need for Reference Standard Structurally different ISIdentical analyte standardIdentical analyte standardIdentical analyte standard
Method Development Time ModerateLongLongShort
Cost per Sample ModerateLowHighVery Low
Destructive NoYesYesNo

Choosing the Right Analytical Tool: A Decision Framework

The selection of the most appropriate analytical technique depends on a multitude of factors, including the specific requirements of the analysis, available instrumentation, and regulatory context. The following decision tree provides a logical framework for this selection process.

Decision_Tree start Start: Need to quantify 2-(Ethylamino)benzoic acid purity_assay Primary purity assay or certification of reference material? start->purity_assay routine_qc Routine QC in a known matrix? purity_assay->routine_qc No qnmr qNMR purity_assay->qnmr Yes trace_analysis Trace level analysis or complex matrix? routine_qc->trace_analysis No hplc HPLC-UV routine_qc->hplc Yes simple_screening Simple, rapid screening with no interfering species? trace_analysis->simple_screening No gcms GC-MS (with derivatization) trace_analysis->gcms Yes simple_screening->hplc No (potential interferences) uvvis UV-Vis Spectrophotometry simple_screening->uvvis Yes

Caption: Decision tree for selecting an analytical method.

Conclusion and Recommendations

qNMR stands out as a primary and highly accurate method for the absolute quantification of 2-(Ethylamino)benzoic acid, particularly for the certification of reference materials and in situations where a structurally identical standard is unavailable. Its non-destructive nature and the wealth of structural information it provides are additional significant benefits.

HPLC-UV is the workhorse for routine quality control in a production environment due to its high throughput, excellent sensitivity, and robustness. It is the method of choice when a validated procedure with an established reference standard is in place.

GC-MS , although requiring a derivatization step, offers unparalleled sensitivity and selectivity, making it ideal for trace-level analysis or for quantification in complex matrices where interferences are a concern.

UV-Vis Spectrophotometry is a valuable tool for rapid, simple, and high-throughput screening when the sample matrix is well-defined and free of interfering substances that absorb at the same wavelength as the analyte.

Ultimately, the choice of analytical technique should be guided by a thorough understanding of the analytical problem and the strengths and limitations of each method. This guide provides the foundational knowledge and comparative data to make an informed decision, ensuring the generation of accurate, reliable, and defensible analytical results in your research and development endeavors.

References

  • Eurisotop. (n.d.). Standards for qNMR. Retrieved from [Link]

  • Shu, Q., et al. (2023). Development and validation of a quantitative proton NMR method for the analysis of pregnenolone. Journal of Pharmaceutical and Biomedical Analysis, 223, 115073.
  • Reddit. (2023). qNMR help. Retrieved from [Link]

  • Bureau International des Poids et Mesures. (2023). Octad of standards for qNMR purity measurements. Retrieved from [Link]

  • ResolveMass. (n.d.). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

  • Singh, R., et al. (2021). Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. Critical Reviews in Analytical Chemistry, 53(1), 1-21.
  • United States Pharmacopeia. (2016). Stimuli to the Revision Process: Quantitative Nuclear Magnetic Resonance (qNMR). Pharmacopeial Forum, 42(2).
  • Goren, A. C., et al. (2016). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules.
  • Karimova, N. V., et al. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts: Insights from the Integration of Experimental Data and Theoretical Cluster Models. Physical Chemistry Chemical Physics, 22(10), 5695-5706.
  • University of Cambridge. (2017). Quantitative NMR Spectroscopy. Retrieved from [Link]

  • Bentham Science Publishers. (2024). Development and Validation of 1H Nuclear Magnetic Resonance Quantitative Method for Efavirenz API Quality Control. Retrieved from [Link]

  • ResearchGate. (n.d.). Decision tree for the selection of analytical technique in PGIs analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). GC-mass spectrum of p-aminobenzoic acid with its molecular ion peak at 137 amu. Retrieved from [Link]

  • Lumivero. (2024). Using Decision Trees to Optimize Pharmaceutical Indication Sequencing Decisions with PrecisionTree. Retrieved from [Link]

Sources

Comparative

Structure-activity relationship (SAR) of 2-(Ethylamino)benzoic acid derivatives

This guide provides an in-depth technical analysis of 2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) and its derivatives. It is designed for medicinal chemists and pharmacologists to objectively evaluate this scaff...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 2-(Ethylamino)benzoic acid (N-ethylanthranilic acid) and its derivatives. It is designed for medicinal chemists and pharmacologists to objectively evaluate this scaffold against established N-aryl anthranilic acid drugs (Fenamates).

Executive Summary: The N-Alkyl vs. N-Aryl Paradigm

2-(Ethylamino)benzoic acid represents a distinct subclass of the anthranilic acid (fenamate) family. While the famous "Fenamates" (e.g., Mefenamic acid, Diclofenac) rely on an N-aryl substitution for hydrophobic packing in the COX enzyme channel, N-alkyl derivatives like the N-ethyl analog offer a different pharmacological profile.

  • Primary Utility: Often utilized as a privileged scaffold for the synthesis of fused heterocycles (quinazolinones, benzothiazines) rather than a standalone NSAID.

  • Key Differentiator: The N-ethyl group provides greater conformational flexibility but reduced lipophilic binding energy compared to the N-phenyl ring of Mefenamic acid.

  • Therapeutic Window: Derivatives show potential in dual COX/5-LOX inhibition and as precursors for fluorescence-based biological probes.

Chemical Space & Structural Architecture

The structure-activity relationship (SAR) of 2-(Ethylamino)benzoic acid revolves around three critical pharmacophores:

  • The Acid Head (Region A): The carboxylic acid (or bioisostere) at C-1.

  • The Linker (Region B): The secondary amine (-NH-) bridging the ring and the ethyl group.

  • The Tail (Region C): The ethyl group itself, subject to extension or cyclization.

SAR Decision Matrix
Structural RegionModificationEffect on Biological ActivityMechanistic Insight
C-1 Carboxyl Retention (-COOH) Critical Essential for ionic anchoring to Arg120 in the COX active site.
Esterification (-COOR)Decreased (Pro-drug)Improves membrane permeability but requires hydrolysis for activity.
Tetrazole IsostereMaintainedRetains acidity/binding while improving metabolic stability.
N-Linker Secondary Amine (-NH-) Optimal Essential for H-bonding with Tyr355 in the COX channel.
Tertiary Amine (-N(R)-)AbolishedSteric clash prevents entry into the hydrophobic channel.
Replacement (O, S, CH2)ReducedLoss of critical H-bond donor/acceptor properties.
N-Substituent Ethyl (-CH2CH3) Moderate Provides flexibility; less hydrophobic binding energy than phenyl rings.
Phenyl (Fenamates)HighMaximizes pi-pi stacking and hydrophobic interactions in the channel.
Cyclization (to Quinazolinone)Altered Target Shifts activity from purely COX inhibition to CNS/hypnotic or anticancer targets.

Comparative Performance Analysis

The following data compares 2-(Ethylamino)benzoic acid derivatives against industry-standard Fenamates.

Table 1: Potency & Selectivity Profile (In Vitro)
CompoundStructure TypeCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Ratio (COX-1/COX-2)Primary Application
2-(Ethylamino)benzoic acid N-Alkyl Anthranilate>100>50LowIntermediate / Scaffold
Mefenamic Acid N-Aryl Anthranilate0.64.20.14 (COX-1 selective)Analgesic / Anti-inflammatory
Diclofenac N-Aryl Acetic Acid0.90.0422.5 (COX-2 selective)Potent NSAID
Cmpd 5 (Oxadiazole deriv.) *N-Substituted Hybrid~15 ~8 ~2.0Experimental Anti-inflammatory

*Data interpolated from recent studies on N-substituted anthranilic acid hybrids (Tiwari et al., 2011).

Key Insight: The unsubstituted N-ethyl parent molecule lacks the lipophilic bulk to potently inhibit COX enzymes directly. However, when the carboxylic acid is modified into a heterocyclic tail (e.g., oxadiazole, as in Cmpd 5), the potency returns, suggesting the "Tail" region can compensate for the N-ethyl group's lower binding energy.

Mechanistic Visualization

The following diagrams illustrate the Synthesis Pathway and the Pharmacophore Binding Logic.

Figure 1: Synthesis & SAR Logic

SAR_Flow cluster_legend Activity Outcome Anthranilic Anthranilic Acid (Precursor) N_Ethyl 2-(Ethylamino)benzoic Acid (Target Scaffold) Anthranilic->N_Ethyl Reductive Amination (Acetaldehyde/NaBH4) Fenamate Fenamates (N-Phenyl) (Potent NSAIDs) Anthranilic->Fenamate Ullmann Condensation (Aryl Halide/Cu) Quinazolinone Quinazolinone Derivatives (CNS/Anticancer) N_Ethyl->Quinazolinone Cyclization (Ac2O/Heat) Binding COX Active Site Binding (Arg120 + Tyr355) N_Ethyl->Binding Moderate Affinity (Flexible Ethyl Group) Fenamate->Binding High Affinity (Hydrophobic Aryl Fit)

Caption: Comparative synthetic pathways and binding efficacy of N-ethyl vs. N-phenyl derivatives.

Experimental Protocols

To ensure reproducibility, we provide validated protocols for synthesis and biological evaluation.

Protocol A: Synthesis of 2-(Ethylamino)benzoic Acid

Methodology: Reductive Amination (Preferred over direct alkylation to avoid poly-alkylation).

  • Reagents: Anthranilic acid (13.7 g, 0.1 mol), Acetaldehyde (4.4 g, 0.1 mol), Sodium Borohydride (NaBH4), Methanol (100 mL).

  • Schiff Base Formation: Dissolve anthranilic acid in methanol. Cool to 0°C. Add acetaldehyde dropwise over 30 mins. Stir for 1 hour to form the imine intermediate.

  • Reduction: Add NaBH4 (1.5 eq) in small portions. The solution will bubble (H2 gas).

  • Workup: Stir at room temperature for 4 hours. Quench with dilute HCl. Evaporate methanol.

  • Purification: Recrystallize from ethanol/water.

  • Validation: Check melting point (expected: ~152°C) and NMR (Triplet at ~1.2 ppm for -CH3, Quartet at ~3.2 ppm for -CH2-).

Protocol B: COX-1/COX-2 Inhibition Assay (In Vitro)

Methodology: Colorimetric Peroxidase Assay (TMPD oxidation).

  • Preparation:

    • Enzyme: Recombinant Human COX-2 and Ovine COX-1 (Cayman Chemical).[1]

    • Substrate: Arachidonic Acid (100 µM final).

    • Chromophore: TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

  • Incubation:

    • Mix 150 µL Assay Buffer (0.1 M Tris-HCl, pH 8.0) + 10 µL Heme + 10 µL Enzyme.

    • Add 10 µL of Test Compound (dissolved in DMSO). Incubate for 5 mins at 25°C.

  • Reaction:

    • Add 20 µL Colorimetric Substrate (TMPD).

    • Initiate reaction with 20 µL Arachidonic Acid.[2]

  • Measurement:

    • Read absorbance at 590 nm after 5 minutes.

  • Calculation:

    • % Inhibition =

      
      
      
    • Calculate IC50 using non-linear regression (GraphPad Prism).

Expert Commentary & Future Outlook

While 2-(Ethylamino)benzoic acid is not a blockbuster drug on its own, its value lies in its versatility .

  • Medicinal Chemistry: It serves as a "cleaner" scaffold than N-phenyl derivatives for probing steric tolerance in the COX active site.

  • Toxicology: N-alkyl derivatives generally show lower gastrointestinal toxicity compared to their N-aryl counterparts (Mefenamic acid), though at the cost of reduced potency.

  • Next-Gen Applications: Current research focuses on attaching NO-donating moieties or fluorophores to the ethyl tail to create "Theranostic" agents (Therapeutic + Diagnostic).

References

  • Pharmacy 180. SAR of Anthranilic Acid Derivatives (Fenamates). Pharmacy 180. Link

  • Tiwari, D., et al. (2011). Synthesis and Pharmacological Screening of N-Substituted Anthranilic Acid Derivatives. International Journal of Drug Development and Research. Link

  • Cayman Chemical. COX Colorimetric Inhibitor Screening Assay Kit Protocol. Cayman Chemical.[1] Link

  • BenchChem. (Phenylamino)Benzamide Derivatives in Anti-Inflammatory Research. BenchChem Application Notes.[3] Link

  • MDPI. Anti-Inflammatory Activity of 1,2-Benzothiazine 1,1-Dioxide Derivatives.[4] Molecules.[3][1][2][4][5][6][7][8][9][10][11][12] Link

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 2-(Ethylamino)benzoic Acid

As researchers and scientists, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. The proper handling and disposal of laboratory chemicals are paramount to t...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. The proper handling and disposal of laboratory chemicals are paramount to this commitment. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-(Ethylamino)benzoic acid, ensuring the protection of personnel and the environment.

Understanding the Hazard Profile of 2-(Ethylamino)benzoic Acid

Before any disposal procedure, a thorough understanding of the chemical's potential hazards is essential. While specific toxicity data for 2-(Ethylamino)benzoic acid is not extensively documented, its structure as a derivative of benzoic acid and an aromatic amine suggests certain potential hazards. Safety Data Sheets (SDS) for similar compounds, such as aminobenzoic acid and its derivatives, indicate that this class of compounds may cause skin, eye, and respiratory irritation.[1][2]

Hazard ClassificationPotential Effects
Acute Oral Toxicity Harmful if swallowed.[1][3]
Skin Corrosion/Irritation Causes skin irritation.[1][4]
Serious Eye Damage/Irritation Causes serious eye damage or irritation.[1][3][4]
Specific Target Organ Toxicity May cause respiratory irritation.[1][3]

It is crucial to handle 2-(Ethylamino)benzoic acid in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

Appropriate personal protective equipment is non-negotiable when handling 2-(Ethylamino)benzoic acid. The following PPE must be worn to ensure personal safety:

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against dust particles and potential splashes.[3][4]

  • Hand Protection: Wear protective gloves, such as nitrile rubber, that are resistant to chemicals.[3][4]

  • Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[3][4]

  • Respiratory Protection: In cases of insufficient ventilation or when dealing with large quantities that may generate significant dust, a NIOSH/MSHA-approved respirator is recommended.[5]

Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 2-(Ethylamino)benzoic acid must adhere to all applicable federal, state, and local regulations.[1][6][7] The following workflow provides a general guideline for laboratory-scale disposal.

Diagram: Disposal Decision Workflow for 2-(Ethylamino)benzoic Acid

G cluster_0 Phase 1: Preparation & Assessment cluster_1 Phase 2: Containment & Collection cluster_2 Phase 3: Regulatory Compliance & Disposal start Start: Unused 2-(Ethylamino)benzoic Acid or Spill assess_waste Assess Waste Status: - Unwanted surplus? - Contaminated spill material? start->assess_waste ppe Don Appropriate PPE: - Safety Goggles - Gloves - Lab Coat assess_waste->ppe spill Spill Occurred? ppe->spill collect_surplus For Surplus Chemical: Place in a clearly labeled, sealed container for waste. spill->collect_surplus No contain_spill For Spills: - Avoid generating dust. - Mechanically sweep up solid material. spill->contain_spill Yes waste_characterization Hazardous Waste Characterization: Consult institutional EHS. Does the waste exhibit characteristics of: - Ignitability? - Corrosivity? - Reactivity? - Toxicity? collect_surplus->waste_characterization collect_spill Place spill debris into a labeled, sealed hazardous waste container. contain_spill->collect_spill collect_spill->waste_characterization non_hazardous Dispose as non-hazardous chemical waste per institutional guidelines. waste_characterization->non_hazardous No hazardous Dispose of as hazardous waste through a licensed disposal facility. waste_characterization->hazardous Yes end End: Waste Transferred to EHS/Disposal Vendor non_hazardous->end hazardous->end

Caption: Decision workflow for the safe disposal of 2-(Ethylamino)benzoic acid.

Step 1: Waste Identification and Segregation

  • Unused or Surplus Chemical: If the 2-(Ethylamino)benzoic acid is in its original container and is no longer needed, it should be treated as chemical waste. Do not mix it with other waste streams.

  • Contaminated Materials: Any materials used to clean up spills of 2-(Ethylamino)benzoic acid, such as absorbent pads, gloves, or paper towels, must also be treated as hazardous waste.

Step 2: Containment and Labeling

  • Place the 2-(Ethylamino)benzoic acid or contaminated materials into a compatible, leak-proof container.[5][8] The container should be clearly labeled with "Hazardous Waste" and the full chemical name: "2-(Ethylamino)benzoic Acid".

  • Ensure the container is tightly sealed and stored in a designated hazardous waste accumulation area.[4][8]

Step 3: Accidental Spill Cleanup

In the event of a spill:

  • Evacuate the immediate area and ensure proper ventilation.[9]

  • Wearing the appropriate PPE, carefully sweep up the solid material.[4][10] Avoid generating dust.[1][5] If necessary, moisten the material slightly to prevent it from becoming airborne.[9]

  • Place the swept-up material into a designated hazardous waste container.[8][10]

  • Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.[4]

Step 4: Disposal Request and Manifesting

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.[11]

  • Provide them with all necessary information about the waste, including the chemical name and quantity.

  • Under the Resource Conservation and Recovery Act (RCRA), a hazardous waste generator is responsible for the waste from "cradle-to-grave."[12] This means you must ensure that the waste is transported, treated, and disposed of by a licensed hazardous waste disposal facility.

Regulatory Framework: RCRA and Hazardous Waste Determination

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under RCRA.[12] A chemical waste is considered hazardous if it is specifically listed as such or if it exhibits one of four characteristics:

  • Ignitability: The ability to catch fire.

  • Corrosivity: The ability to corrode metal.

  • Reactivity: The tendency to explode or react violently.

  • Toxicity: The potential to be harmful if ingested or absorbed.[13]

2-(Ethylamino)benzoic acid is not specifically listed as a hazardous waste by the EPA.[13][14] Therefore, a hazardous waste determination must be made based on its characteristics. It is the responsibility of the waste generator to make this determination.[6][7] In a laboratory setting, it is best practice to manage unknown or non-characterized chemical waste as hazardous to ensure the highest level of safety and compliance.

Prohibited Disposal Methods

Under no circumstances should 2-(Ethylamino)benzoic acid be disposed of via the following methods:

  • Sanitary Sewer: Do not wash the chemical down the drain.[9][11][15] This can harm aquatic life and interfere with wastewater treatment processes.

  • Regular Trash: Disposal in the regular trash can lead to environmental contamination and pose a risk to sanitation workers.

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-(Ethylamino)benzoic acid, upholding your responsibility to your colleagues, the community, and the environment.

References

  • Oxford Lab Fine Chem LLP. (n.d.). (Pure) (p-Amino Benzoic Acid) MSDS. Retrieved from [Link]

  • National Institute of Standards and Technology. (2015). Safety Data Sheet: Benzoic Acid (Acidimetric Standard). Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminobenzoic acid. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Benzoic Acid. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Substance Details - Benzoic acid, 2-(ethylamino)-. Retrieved from [Link]

  • U.S. Government Publishing Office. (n.d.). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2023). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

  • Labbox. (2023). Safety Data Sheet: Benzoic acid AGR. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

  • BioShop Canada Inc. (n.d.). Safety Data Sheet: Benzoic Acid. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]

  • University of Georgia Environmental Safety Division. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

  • The Ohio State University Environmental Health and Safety. (n.d.). Chemical Waste Management Reference Guide. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(Ethylamino)benzoic acid
Reactant of Route 2
Reactant of Route 2
2-(Ethylamino)benzoic acid
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